(S)-2-Furan-2-ylmethyl-piperazine chemical properties and molecular structure
Architecting 3D Chemical Space: A Technical Guide to (S)-2-Furan-2-ylmethyl-piperazine 1. Executive Summary & Pharmacological Significance The transition from flat, two-dimensional aromatic rings to three-dimensional, sp...
Author: BenchChem Technical Support Team. Date: April 2026
Architecting 3D Chemical Space: A Technical Guide to (S)-2-Furan-2-ylmethyl-piperazine
1. Executive Summary & Pharmacological Significance
The transition from flat, two-dimensional aromatic rings to three-dimensional, sp3-rich scaffolds is a defining paradigm in modern drug discovery. Among these, the piperazine ring stands as a privileged scaffold, ubiquitous in FDA-approved therapeutics[1]. However, the strategic introduction of chirality—specifically via gem-disubstitution or asymmetric functionalization at the C2 position—unlocks unprecedented chemical space and enhances drug-like properties[2].
(S)-2-Furan-2-ylmethyl-piperazine (also known as (S)-2-furfurylpiperazine) represents a highly specialized chiral building block. By appending a furan-2-ylmethyl moiety to the piperazine core, medicinal chemists achieve a dual optimization: the piperazine provides essential basicity and hydrogen-bonding capabilities, while the furan ring significantly enhances lipophilicity and target engagement via π-π stacking interactions[3]. This specific enantiomer is actively utilized in the development of antimicrobial agents, antitubercular compounds targeting M. tuberculosis H37Rv[3], and complex neurological ligands targeting sigma receptors[4].
2. Molecular Architecture & Physicochemical Profiling
Understanding the physicochemical baseline of (S)-2-Furan-2-ylmethyl-piperazine is critical for predicting its pharmacokinetic behavior. The (S)-stereocenter dictates the spatial trajectory of the furan ring, ensuring stereospecific alignment within chiral receptor pockets.
Property
Quantitative Value
Pharmacological Implication
Molecular Formula
C9H14N2O
Optimal low-molecular-weight building block.
Molecular Weight
166.22 g/mol
High ligand efficiency (LE) potential.
Topological Polar Surface Area (TPSA)
37.3 Ų
Excellent membrane permeability; CNS penetrant.
Hydrogen Bond Donors
2 (Secondary amines)
Facilitates strong anchoring in receptor active sites.
Hydrogen Bond Acceptors
3 (N, N, O)
Enhances aqueous solubility and interaction networks.
Rotatable Bonds
2
Balances conformational flexibility with entropic penalty.
3. Mechanistic Causality in Drug Design (SAR)
Why synthesize the (S)-enantiomer over the racemate? In biological systems, receptor active sites are inherently asymmetric. The (S)-configuration of the furan-2-ylmethyl group projects the electron-rich furan oxygen into a specific vector, enabling precise hydrogen-bond acceptor interactions that the (R)-enantiomer cannot achieve[1].
Furthermore, the furan ring is not merely a spacer. Compared to hydroxyl or simple alkyl groups, the furan moiety offers a unique balance of metabolic stability and lipophilicity[5]. In antitubercular drug design, bulky heteroaryl substituents like furan improve the penetration of the thick, mycolic acid-rich cell wall of Mycobacterium tuberculosis[3].
Fig 1. Structure-Activity Relationship (SAR) logic and target engagement pathways.
4. Enantioselective Synthesis & Self-Validating Protocol
While advanced methods like palladium-catalyzed decarboxylative asymmetric allylic alkylation exist for synthesizing chiral piperazines[6], the most robust, scalable, and self-validating approach for 2-substituted piperazines relies on the "chiral pool" strategy. By starting with an enantiopure amino acid, the stereocenter is preserved throughout the synthesis.
The following protocol details the synthesis of (S)-2-Furan-2-ylmethyl-piperazine from (S)-3-(furan-2-yl)alanine. This workflow is designed as a self-validating system: the spontaneous cyclization step acts as a thermodynamic checkpoint, ensuring that only the correctly coupled intermediate proceeds to the final reduction phase.
Step-by-Step Methodology:
Amide Coupling (Dipeptide Formation):
Action: React (S)-3-(furan-2-yl)alanine methyl ester hydrochloride (1.0 eq) with N-Boc-glycine (1.1 eq) in dichloromethane (DCM).
Catalysts/Reagents: Add EDC·HCl (1.2 eq), HOBt (1.2 eq), and N,N-diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 12 hours.
Causality: EDC/HOBt suppresses racemization at the α-carbon. HOBt forms an active ester intermediate that prevents oxazolone formation, preserving the delicate (S)-configuration.
Deprotection and Thermodynamic Cyclization:
Action: Treat the isolated dipeptide with 20% Trifluoroacetic acid (TFA) in DCM for 2 hours to remove the Boc protecting group.
Action: Concentrate the mixture, dissolve in methanol, and add triethylamine until pH 8. Reflux for 4 hours.
Causality: The removal of the Boc group exposes the primary amine, which spontaneously attacks the methyl ester. This intramolecular cyclization is thermodynamically driven, yielding (S)-3-(furan-2-ylmethyl)piperazine-2,5-dione. The formation of the stable 6-membered diketopiperazine ring self-validates the success of the coupling step.
Selective Borane Reduction:
Action: Suspend the diketopiperazine in anhydrous THF. Slowly add Borane-THF complex (BH3·THF, 4.0 eq) at 0°C. Reflux the mixture for 16 hours.
Causality: BH3·THF is explicitly chosen over Lithium Aluminum Hydride (LiAlH4). The furan ring is electron-rich and sensitive; BH3 provides a milder, highly chemoselective reduction of the amides to amines without risking ring-opening or over-reduction of the furan moiety.
Acidic Workup & Analytical Validation:
Action: Quench with methanol, then reflux with 1M HCl to break the stable boron-amine complexes. Basify with NaOH and extract with ethyl acetate.
Validation: Analyze the final product via Chiral HPLC (e.g., Chiralcel OD-H column) to confirm enantiomeric excess (ee > 99%). The specific rotation [α]D must be measured to validate that no racemization occurred during the reflux stages.
Fig 2. Enantioselective synthesis workflow of (S)-2-Furan-2-ylmethyl-piperazine via chiral pool.
5. Conclusion
The integration of (S)-2-Furan-2-ylmethyl-piperazine into drug discovery pipelines exemplifies the shift toward structurally complex, stereodefined scaffolds. By leveraging its unique physicochemical profile—specifically the balance of piperazine basicity and furan lipophilicity—researchers can design highly selective ligands for challenging targets, from multidrug-resistant M. tuberculosis to complex CNS receptors. The self-validating chiral pool synthesis ensures that the critical (S)-stereocenter is maintained, providing a reliable foundation for downstream medicinal chemistry campaigns.
References
Haramaya University. "SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL EVALUATION OF NOVEL (2-FURANYLMETHYL)PIPERAZINE DERIVATIVES." Haramaya University Institutional Repository. Available at: [Link]
ResearchGate. "Design, synthesis, biological screening and molecular docking studies of novel multifunctional 1, 4-di (aryl/heteroaryl) substituted piperazine derivatives as potential antitubercular and antimicrobial agents." ResearchGate. Available at: [Link]
Stoltz, B. M., et al. "Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation." California Institute of Technology (Caltech). Available at: [Link]
Angeli, A., et al. "Targeting Human Carbonic Anhydrases with Novel Piperazine and Homopiperazine Benzenesulfonamides to Alleviate Paclitaxel-Induced Peripheral Neuropathy." Journal of Medicinal Chemistry, ACS Publications. Available at: [Link]
Asymmetric Synthesis Pathways for (S)-2-Furan-2-ylmethyl-piperazine: A Technical Whitepaper
Executive Summary (S)-2-Furan-2-ylmethyl-piperazine is a highly valuable chiral building block utilized in the development of advanced therapeutics. This technical guide explores the mechanistic rationale and step-by-ste...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(S)-2-Furan-2-ylmethyl-piperazine is a highly valuable chiral building block utilized in the development of advanced therapeutics. This technical guide explores the mechanistic rationale and step-by-step methodologies for the two most robust asymmetric synthesis pathways: a de novo Chiral Pool Synthesis and a Catalytic Asymmetric Hydrogenation (dearomatization). Designed for process chemists and drug development professionals, this guide emphasizes chemoselectivity, self-validating in-process controls (IPCs), and the causality behind critical reagent selections.
Mechanistic Rationale & The "Furan Challenge"
Carbon-substituted piperazines are privileged pharmacophores in modern drug discovery, exhibiting a broad spectrum of pharmacological activities ranging from antidepressant to anticancer properties[1]. However, the enantioselective construction of the (S)-2-(furan-2-ylmethyl)piperazine core presents a unique chemoselectivity hurdle.
The furan moiety is highly sensitive to strong Brønsted acids (which can trigger ring-opening or polymerization) and is notoriously susceptible to over-reduction during standard transition-metal-catalyzed hydrogenation. Therefore, synthetic routes must be meticulously designed to preserve the furan ring's integrity while establishing the (S)-stereocenter with high enantiomeric excess (ee).
Pathway 1: Chiral Pool De Novo Synthesis
Causality & Design
The chiral pool approach circumvents the need for expensive chiral transition-metal catalysts by leveraging the naturally occurring (S)-stereocenter of 2[2]. By cyclizing the amino acid derivative into a diketopiperazine (DKP), the stereochemical integrity of the alpha-carbon is rigidly preserved.
Crucial Reagent Choice: The final N-debenzylation step employs 1-chloroethyl chloroformate (ACE-Cl) rather than standard palladium-catalyzed hydrogenolysis (Pd/C, H₂). Using Pd/C under hydrogen pressure would risk reducing the furan ring to a tetrahydrofuran derivative. ACE-Cl ensures chemoselective deprotection via a carbamate intermediate that is easily cleaved by methanolysis.
Chiral pool synthesis pathway of (S)-2-(furan-2-ylmethyl)piperazine from L-3-(2-furyl)alanine.
Self-Validating Experimental Protocol
Esterification: Suspend L-3-(2-furyl)alanine (1.0 eq) in anhydrous MeOH. Slowly add SOCl₂ (1.2 eq) at 0 °C to avoid exothermic degradation. Reflux for 4 h.
IPC (In-Process Control): LC-MS must show complete disappearance of the starting mass (m/z 155) and emergence of the ester (m/z 169).
Amidation: Dissolve the resulting ester in DCM with Et₃N (2.5 eq). Cool to -10 °C and add chloroacetyl chloride (1.1 eq) dropwise. Stir for 2 h.
Cyclization (DKP Formation): Transfer the unpurified intermediate to MeCN, add benzylamine (3.0 eq), and reflux for 12 h.
IPC: FT-IR must show characteristic DKP dual amide carbonyl stretches at ~1670 cm⁻¹ and ~1650 cm⁻¹.
Reduction: Suspend the DKP in anhydrous THF. Slowly add LiAlH₄ (4.0 eq) at 0 °C, then reflux for 8 h. Quench rigorously via the Fieser method (1:1:3 H₂O : 15% NaOH : H₂O) to precipitate aluminum salts.
Chemoselective Debenzylation: Dissolve the N-benzyl piperazine in 1,2-dichloroethane (DCE). Add ACE-Cl (1.5 eq) and reflux for 2 h. Remove the solvent in vacuo, add MeOH, and reflux for 1 h to yield the final product.
The direct dearomatization of pyrazines is highly atom-economical but notoriously difficult. Pyrazines possess high aromatic stabilization energy and two coordinating nitrogen atoms that readily poison standard transition metal catalysts[3].
To overcome this thermodynamic barrier, the pyrazine is first activated (e.g., via N-tosylation or protonation), and a highly active binuclear triple-chloro-bridged iridium(III) chiral diphosphine complex is employed[4]. This specific catalyst system effectively breaks the aromaticity while the chiral ligand dictates the stereofacial approach of the hydrogen gas, yielding the (S)-enantiomer.
Catalytic asymmetric hydrogenation of 2-(furan-2-ylmethyl)pyrazine via Ir(III) catalysis.
Self-Validating Experimental Protocol
Substrate Activation: Convert 2-(furan-2-ylmethyl)pyrazine to its N-tosyl derivative, or utilize an acidic additive like N,N-dimethylaniline hydrobromide (DMA·HBr) to activate the pyrazine ring in situ and prevent catalyst poisoning.
Asymmetric Hydrogenation: In a high-pressure autoclave, dissolve the activated substrate in 1,4-dioxane. Add 2 mol% of the (S)-configured Ir(III) chiral diphosphine catalyst[4]. Pressurize the vessel with H₂ to 30 bar. Stir at 30 °C for 16 h.
IPC: Monitor H₂ pressure drop continuously; cessation of pressure drop indicates reaction completion.
Deprotection: Treat the resulting chiral tetrahydropyrazine/piperazine intermediate with LiAlH₄ to cleave the tosyl group, yielding the free chiral piperazine[4].
IPC: Chiral SFC (Supercritical Fluid Chromatography) to determine ee% prior to final crystallization.
Comparative Data Analysis
To facilitate process selection based on laboratory capabilities and scale-up requirements, the quantitative metrics of both pathways are summarized below:
Metric
Pathway 1: Chiral Pool
Pathway 2: Asymmetric Hydrogenation
Starting Material
L-3-(2-furyl)alanine
2-(furan-2-ylmethyl)pyrazine
Key Reagents/Catalysts
LiAlH₄, ACE-Cl
Chiral Ir(III) complex, H₂ gas
Overall Yield
45–50% (over 5 steps)
75–85% (over 2-3 steps)
Enantiomeric Excess (ee)
>99% (Inherited from Amino Acid)
90–95% (Catalyst dependent)
Scalability
High (Standard batch reactors)
Medium (Requires high-pressure H₂ infrastructure)
Primary Challenge
Reagent hazards (LiAlH₄ quenching)
High catalyst cost, pyrazine poisoning mitigation
Conclusion
Both the chiral pool and asymmetric hydrogenation pathways offer viable, scientifically sound routes to (S)-2-Furan-2-ylmethyl-piperazine. The chiral pool approach is optimal for achieving absolute stereochemical fidelity (>99% ee) using standard batch equipment, provided the chemoselective ACE-Cl debenzylation is strictly followed. Conversely, the Ir-catalyzed dearomatization pathway provides superior atom economy and fewer synthetic steps, making it highly attractive for advanced facilities capable of managing high-pressure hydrogenation and precise catalyst optimization.
References
Source: National Center for Biotechnology Information (PMC)
A Technical Guide to the Pharmacokinetic Profiling of (S)-2-Furan-2-ylmethyl-piperazine Derivatives
Abstract The piperazine ring is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a wide array of therapeutic agents.[1][2][3] Its unique physicochemical properties...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The piperazine ring is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a wide array of therapeutic agents.[1][2][3] Its unique physicochemical properties, including conformational flexibility and tunable basicity, allow for potent interactions with various biological targets.[1] When combined with a furan moiety—a versatile aromatic heterocycle known to modulate steric and electronic properties—the resulting (S)-2-Furan-2-ylmethyl-piperazine scaffold presents a promising avenue for novel drug discovery.[4][5] However, this promise is tempered by the well-documented metabolic liabilities associated with the furan ring, which can undergo P450-catalyzed oxidation to form reactive intermediates, potentially leading to hepatotoxicity and drug-drug interactions.[6][7]
This in-depth technical guide provides a comprehensive framework for the pharmacokinetic (PK) profiling of (S)-2-Furan-2-ylmethyl-piperazine derivatives. As a Senior Application Scientist, the focus extends beyond mere protocol recitation to elucidate the causality behind each experimental choice. We will navigate the critical ADME (Absorption, Distribution, Metabolism, and Excretion) assays essential for de-risking this chemical series, ensuring that each protocol functions as a self-validating system to generate robust, reliable data for informed decision-making in the drug development pipeline.
Absorption: Assessing Intestinal Permeability with the Caco-2 Assay
The oral route remains the most preferred method for drug administration, making intestinal absorption a critical hurdle for any new chemical entity.[8] The Caco-2 permeability assay is the industry-standard in vitro model for predicting the in vivo absorption of drugs across the gut wall.[9][10] Derived from a human colon adenocarcinoma cell line, Caco-2 cells differentiate into a monolayer of polarized enterocytes that mimic the intestinal epithelium, complete with tight junctions and the expression of key efflux transporters like P-glycoprotein (P-gp).[10][11]
Rationale for a Bidirectional Assay
A bidirectional Caco-2 assay, measuring transport from the apical (A) to basolateral (B) side and vice versa, is crucial. This approach not only determines the apparent permeability coefficient (Papp), a measure of passive diffusion, but also calculates an efflux ratio (ER). An ER significantly greater than 2.0 strongly suggests that the compound is a substrate for active efflux transporters like P-gp, which can severely limit its oral bioavailability.[11] Given that some piperazine derivatives are known to inhibit P-gp, understanding this interaction is vital.[12][13]
Compound Preparation: Prepare a stock solution of the test compound in DMSO.
Plasma Spiking: Spike the test compound into human plasma (or plasma from other species for cross-species comparison) to a final concentration of 2 µM. The final DMSO concentration should be <1%.
Device Loading: Using a 96-well Rapid Equilibrium Dialysis (RED) device, add the spiked plasma to the sample chamber and an equal volume of phosphate-buffered saline (PBS, pH 7.4) to the buffer chamber.
[14]4. Incubation: Seal the plate and incubate at 37°C on an orbital shaker for approximately 4 hours to ensure equilibrium is reached.
Sampling: After incubation, carefully remove aliquots from both the plasma and buffer chambers.
Matrix Matching: To avoid analytical artifacts from different matrices, mix the plasma aliquot with an equal volume of PBS, and mix the buffer aliquot with an equal volume of blank plasma.
Quantification: Analyze the concentration of the compound in both sets of samples using a validated LC-MS/MS method.
Data Analysis:
Fraction Unbound (fu): fu = [Concentration in Buffer Chamber] / [Concentration in Plasma Chamber]
Percent Bound (%PPB): %PPB = (1 - fu) * 100
% Plasma Protein Bound
Implication on Distribution & Clearance
< 90%
Lower binding, larger volume of distribution, generally faster clearance.
90% - 99%
Moderate to high binding.
> 99%
High binding, smaller volume of distribution, generally slower clearance, higher risk of DDIs from displacement. [15]
Metabolism: Probing Stability and CYP450 Interactions
Metabolism is arguably the most critical area of investigation for furan-containing piperazine derivatives. The piperazine ring itself can undergo metabolic transformations like N-dealkylation, but strategic substitutions can enhance stability. [16][17][18]The primary concern is the furan moiety. Cytochrome P450 (CYP) enzymes can oxidize the furan ring, generating highly reactive electrophilic intermediates (epoxides or cis-enedials) that covalently bind to macromolecules, a mechanism underlying potential hepatotoxicity. [6][7]Furthermore, furan-containing compounds, known as furanocoumarins in sources like grapefruit juice, are notorious inhibitors of CYP3A4, the most abundant drug-metabolizing enzyme in humans, creating a high risk for drug-drug interactions (DDIs).
[19][20][21][22]
Core Experiments: Metabolic Stability and CYP Inhibition
Two foundational in vitro assays are required:
Metabolic Stability Assay: Utilizes human liver microsomes (HLM) to determine a compound's intrinsic clearance (CLint), providing a prediction of its metabolic half-life in vivo.
[23]2. CYP450 Inhibition Assay: Assesses the potential of a compound to inhibit major CYP isoforms, thereby predicting its DDI liability.
Caption: Workflow for the Human Liver Microsome (HLM) metabolic stability assay.
Detailed Experimental Protocol: HLM Stability
Incubation: Add the test compound (final concentration 1 µM) to a suspension of HLM (0.5 mg/mL) in phosphate buffer (pH 7.4) and pre-incubate at 37°C.
Reaction Initiation: Start the reaction by adding a pre-warmed NADPH regenerating system.
Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to a multiple volume of cold acetonitrile containing an internal standard.
Sample Processing: Centrifuge the quenched samples to precipitate the microsomal proteins.
Quantification: Analyze the supernatant by LC-MS/MS to determine the percentage of the parent compound remaining relative to the 0-minute time point.
Data Analysis:
Plot the natural logarithm (ln) of the percent remaining versus time.
The slope of the line equals the elimination rate constant (-k).
A standard CYP inhibition assay involves incubating the test compound at various concentrations with HLM, a CYP isoform-specific probe substrate, and NADPH. The rate of formation of the probe's metabolite is measured and compared to a control without the inhibitor. This allows for the calculation of an IC₅₀ value, which represents the concentration of the test compound required to inhibit 50% of the CYP enzyme's activity. This is a critical screen for DDI potential.
While in vitro assays provide crucial predictive data, an in vivo study is essential to understand how these parameters integrate in a whole biological system. A rodent PK study, typically in rats or mice, provides definitive data on a compound's concentration-time profile after administration, allowing for the calculation of key PK parameters.
[24][25]
Rationale for a Dual-Route Study
To determine absolute oral bioavailability (F%), the compound must be administered via both intravenous (IV) and oral (PO) routes in parallel groups of animals. [26]The IV dose provides a baseline for 100% systemic exposure, against which the exposure from the PO dose is compared.
Experimental Workflow: Rodent Pharmacokinetic Study
Caption: Workflow for a dual-route rodent pharmacokinetic study.
Detailed Experimental Protocol: Rodent PK Study
Animal Acclimatization: Healthy Sprague-Dawley rats are acclimated for at least one week. Animals are fasted overnight before dosing.
[27]2. Dosing:
IV Group (n=3): Administer the compound (e.g., 2 mg/kg) via tail vein injection.
PO Group (n=3): Administer the compound (e.g., 10 mg/kg) via oral gavage.
Blood Sampling: Collect serial blood samples (approx. 100-200 µL) from the jugular or tail vein at specified time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into heparinized tubes.
[24][27]4. Plasma Processing: Centrifuge the blood samples immediately to separate the plasma. Store the plasma at -80°C until analysis.
[27]5. Bioanalysis: Quantify the concentration of the compound in plasma samples using a validated LC-MS/MS method.
[28]6. Pharmacokinetic Analysis: Use software like Phoenix WinNonlin to perform a non-compartmental analysis (NCA) of the plasma concentration-time data to determine the key PK parameters.
Parameter
Description
Importance
Cmax
Maximum observed plasma concentration.
Related to efficacy and potential acute toxicity. [28]
Key parameter for assessing overall exposure. [13]
t½
Elimination half-life.
Determines dosing interval and time to steady-state. [28]
CL
Clearance.
The rate at which the drug is eliminated from the body. [28]
Vd
Volume of distribution.
Indicates the extent of drug distribution into tissues versus plasma.
F%
Absolute Bioavailability.
(AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100. The fraction of the oral dose that reaches systemic circulation.
Conclusion and Strategic Outlook
The pharmacokinetic profiling of (S)-2-Furan-2-ylmethyl-piperazine derivatives is a multifaceted endeavor that requires a systematic and mechanistically driven approach. The piperazine core offers a robust and versatile platform for drug design, but its combination with a furan moiety necessitates a rigorous evaluation of metabolic stability and safety.
This guide outlines a foundational ADME screening cascade, from high-throughput in vitro assays like Caco-2 permeability and HLM stability to resource-intensive in vivo rodent PK studies. The data generated from these experiments are not merely descriptive; they are predictive tools that allow for the early identification of liabilities. A compound with high permeability, low efflux, and high metabolic stability is a promising candidate. Conversely, a compound that is rapidly metabolized, shows potent CYP3A4 inhibition, or exhibits poor oral bioavailability due to P-gp efflux can be deprioritized or flagged for chemical modification. By understanding the "why" behind each experimental choice and meticulously validating each protocol, researchers can confidently navigate the complexities of this chemical space, balancing the therapeutic potential of the piperazine scaffold against the inherent risks of the furan ring to successfully advance optimized drug candidates toward the clinic.
References
Creative Bioarray. Plasma Protein Binding Assay. [Link]
National Center for Advancing Translational Sciences. Caco2 assay protocol. [Link]
JRC Big Data Analytics Platform. DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. [Link]
AME Publishing Company. Inhibition of cytochrome P450 by furanocoumarins in grapefruit juice and herbal medicines. [Link]
PMC. Prediction of Overall In Vitro Microsomal Stability of Drug Candidates Based on Molecular Modeling and Support Vector Machines. Case Study of Novel Arylpiperazines Derivatives. [Link]
Visikol. How to Measure the Plasma Protein Binding Ability of Your Drug Candidate. [Link]
Gyan Sanchay. Plasma Protein Binding in Drug Discovery and Development. [Link]
Wiley Online Library. Screening of furanocoumarin derivatives as cytochrome P450 3A4 inhibitors in citrus. [Link]
Concept Life Sciences. Caco-2 Permeability. [Link]
MDPI. Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics. [Link]
PubMed. Inhibition of cytochrome P450 by furanocoumarins in grapefruit juice and herbal medicines. [Link]
National Institutes of Health. Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics. [Link]
Creative Diagnostics. Protein Binding Assays. [Link]
ResearchGate. Screening of furanocoumarin derivatives as cytochrome P450 3A4 inhibitors in citrus. [Link]
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YouTube. Pharmacology of Piperazine ; Definition, Uses, Mechanism of action, Side effects. [Link]
ResearchGate. Furanocoumarins Contents and Cytochrome P450 3A (CYP3A) Inhibitory Activities of Various Processed Fruit Peel Products. [Link]
PubMed. Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. [Link]
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ACS Publications. Metabolic Activation of a 1,3-Disubstituted Piperazine Derivative: Evidence for a Novel Ring Contraction to an Imidazoline. [Link]
Blumberg Institute. Bioisosteres of Piperazine & Related Diamines in the Design of Biologically Active Compounds. [Link]
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ACS Publications. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. [Link]
RSC Publishing. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. [Link]
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In Vitro Toxicity and Safety Assessment of (S)-2-Furan-2-ylmethyl-piperazine: A Technical Guide
Executive Summary (S)-2-Furan-2-ylmethyl-piperazine is a chiral hybrid pharmacophore increasingly utilized in medicinal chemistry as a versatile building block for the synthesis of novel antimicrobial agents, antitubercu...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(S)-2-Furan-2-ylmethyl-piperazine is a chiral hybrid pharmacophore increasingly utilized in medicinal chemistry as a versatile building block for the synthesis of novel antimicrobial agents, antitubercular drugs, and selective carbonic anhydrase inhibitors[1][2]. However, the integration of a furan heterocycle with a basic piperazine ring introduces a complex, dual-faceted toxicological profile.
As a Senior Application Scientist, it is critical to look beyond basic viability screens and understand the causality of toxicity. This whitepaper deconstructs the mechanistic liabilities of (S)-2-Furan-2-ylmethyl-piperazine—specifically cytochrome P450 (CYP450)-mediated bioactivation and drug-induced phospholipidosis (DIP)—and provides self-validating in vitro protocols to rigorously quantify its safety margins during early-stage drug development.
Mechanistic Toxicology: Deconstructing the Pharmacophore
The safety profile of (S)-2-Furan-2-ylmethyl-piperazine is dictated by the independent and synergistic liabilities of its two core structural motifs:
Furan Ring: CYP450-Mediated Bioactivation
Furan rings are notorious structural alerts in drug discovery. The toxicity of the furan moiety is initiated by hepatic CYP450 enzymes (predominantly CYP2E1 and CYP3A4), which catalyze the epoxidation and subsequent ring-opening of the furan to form cis-2-butene-1,4-dial, a highly reactive α,β-unsaturated dialdehyde[3][4].
Causality: This electrophilic intermediate rapidly acts as a Michael acceptor, covalently binding to cellular nucleophiles such as glutathione (GSH), proteins, and DNA nucleosides (forming etheno-adducts)[4][5]. This covalent adduction triggers sustained cytotoxicity, oxidative stress, and potential genotoxicity, which are the primary drivers of furan-induced hepatotoxicity[6].
Piperazine Ring: Phospholipidosis and Iminium Ion Formation
The piperazine moiety is a basic, secondary cyclic amine that imparts cationic amphiphilic drug (CAD) properties to the molecule.
Causality (Phospholipidosis): CADs readily cross cell membranes but become protonated and trapped within the acidic environment of lysosomes. Once trapped, they directly inhibit lysosomal phospholipase A2 (LPLA2), leading to the pathological accumulation of undigested phospholipids (drug-induced phospholipidosis)[7][8].
Causality (Bioactivation): Additionally, the α-carbons adjacent to the piperazine nitrogen atoms are susceptible to oxidative metabolism, forming reactive iminium ions that can bind to cellular macromolecules[9][10].
Caption: Dual toxicity pathways: CYP450 furan bioactivation and piperazine-induced phospholipidosis.
Quantitative In Vitro Safety Data
To benchmark the safety of (S)-2-Furan-2-ylmethyl-piperazine derivatives, researchers must utilize a matrix of structural, metabolic, and cellular assays. The following table synthesizes representative in vitro safety thresholds for furan-piperazine hybrid compounds based on established toxicological profiling[7][9][11][12].
Assay Parameter
Target Metric
Representative Value Range
Toxicological Implication
Hepatotoxicity (HepG2)
IC₅₀ (Resazurin/MTT)
45.0 - 120.0 µM
Moderate basal cytotoxicity due to reactive metabolite formation[12].
Neurotoxicity (SH-SY5Y)
IC₅₀ (MTT)
60.0 - 150.0 µM
Piperazine derivatives can induce intracellular Ca²⁺ spikes[13].
Phospholipidosis
LPLA2 IC₅₀
1.5 - 10.0 µM
High risk of DIP; requires steric hindrance on the piperazine ring[7].
Furan Bioactivation
GSH-Adduct Formation
> 15% of total metabolites
High risk of covalent protein adduction and hepatotoxicity[4].
Piperazine Bioactivation
KCN-Adduct Formation
< 5% of total metabolites
Low-to-moderate risk of iminium ion-mediated toxicity[9][10].
Self-Validating Experimental Protocols
A robust safety assessment must be a self-validating system. The following protocols include mandatory internal controls to ensure that observed toxicity is mechanistically linked to the compound rather than assay artifacts.
This assay identifies the formation of both the furan-derived dialdehyde (via GSH trapping) and the piperazine-derived iminium ion (via KCN trapping)[9][10].
Step-by-Step Methodology:
Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.
Incubation Mixture: Combine Human Liver Microsomes (HLM) at 1.0 mg/mL protein concentration with 10 µM of (S)-2-Furan-2-ylmethyl-piperazine.
Trapping Agents:
For Furan: Add 5 mM reduced Glutathione (GSH) to trap the cis-2-butene-1,4-dial[4].
For Piperazine: Add 1 mM Potassium Cyanide (KCN) to trap iminium ions[10].
Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.
Self-Validation Control: Run a parallel incubation without NADPH. Any adducts formed here are false positives (non-CYP mediated).
Termination & Analysis: After 60 minutes, quench with an equal volume of ice-cold acetonitrile. Centrifuge at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS, scanning for neutral losses of 129 Da (pyroglutamic acid from GSH adducts) and mass shifts of +27 Da (cyanide addition).
Protocol 2: High-Throughput Phospholipidosis and Cytotoxicity Screen
This multiplexed assay separates basal cytotoxicity from specific lysosomal lipid accumulation[7].
Step-by-Step Methodology:
Cell Seeding: Seed HepG2 cells in a 96-well black, clear-bottom plate at 1 × 10⁴ cells/well. Incubate for 24 hours at 37°C, 5% CO₂.
Dosing: Treat cells with serial dilutions of the compound (1 µM to 200 µM).
Positive Control: Amiodarone (10 µM) – a known LPLA2 inhibitor[7].
Negative Control: 0.1% DMSO vehicle.
Lipid Probe Addition: Co-incubate with 10 µM NBD-PE (a fluorescent phospholipid analog) for 48 hours.
Cytotoxicity Readout (Resazurin): Add Resazurin (final concentration 10 µg/mL) for the last 2 hours of incubation. Measure fluorescence (Ex 560 nm / Em 590 nm) to determine cell viability[12].
Phospholipidosis Readout: Wash cells 3x with PBS to remove extracellular dye. Measure intracellular NBD-PE accumulation (Ex 485 nm / Em 535 nm). Normalize the lipid fluorescence against the Resazurin viability signal to ensure lipid accumulation is not artificially skewed by cell death.
Caption: Step-by-step in vitro safety assessment workflow combining metabolic trapping and cellular assays.
Strategic Mitigation in Lead Optimization
If in vitro data reveals unacceptable toxicity for (S)-2-Furan-2-ylmethyl-piperazine, structural modifications must target the identified mechanisms.
Furan Saturation: Reducing the furan ring to a tetrahydrofuran moiety eliminates the double bonds required for epoxidation and subsequent dialdehyde formation, effectively abolishing hepatotoxicity[6].
Piperazine Steric Hindrance: Introducing steric bulk (e.g., methylation) adjacent to the piperazine nitrogen can prevent iminium ion formation and alter the basicity/lipophilicity profile, reducing lysosomal trapping and LPLA2 inhibition[9].
References
SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL EVALUATION OF NOVEL (2-FURANYLMETHYL)PIPERAZINE DERIVATIVES. Haramaya University.[1]
Targeting Human Carbonic Anhydrases with Novel Piperazine and Homopiperazine Benzenesulfonamides. Journal of Medicinal Chemistry.[2]
CYP-mediated bioactivation of furan to form reactive metabolite. Toxicology Mechanisms and Methods.[3]
Electrophilic Intermediates Produced by Bioactivation of Furan. Drug Metabolism Reviews.[4]
Metabolic Activation of the Toxic Natural Products From Herbal and Dietary Supplements Leading to Toxicities. Frontiers in Pharmacology.[6]
Identification and Pathway Mapping of Furan Target Proteins. Toxicological Sciences (Oxford Academic).[5]
Phase I metabolic profiling and unexpected reactive metabolites in human liver microsome incubations. RSC Advances.[9]
In silico and in vitro metabolism of ribociclib: a mass spectrometric approach to bioactivation pathway elucidation. PMC.[10]
Second-generation piperazine derivatives as promising radiation countermeasures. RSC Advances.[11]
Cytotoxicity of the four piperazine designer drugs after 72-h incubations with primary rat hepatocytes. ResearchGate.[12]
Inhibition of lysosomal phospholipase A2 predicts drug-induced phospholipidosis. PMC.[7]
In vitro neurotoxicity evaluation of piperazine designer drugs in differentiated human neuroblastoma SH-SY5Y cells. ResearchGate.[13]
Phospholipidosis is a shared mechanism underlying the in vitro antiviral activity of many repurposed drugs. bioRxiv.[8]
Chiral Resolution Techniques for Isolating (S)-2-(Furan-2-ylmethyl)piperazine: A Technical Guide
Executive Summary & Chemical Context Enantiomerically pure 2-substituted piperazines are privileged scaffolds in modern drug discovery, frequently utilized in the development of triple reuptake inhibitors for CNS disorde...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Context
Enantiomerically pure 2-substituted piperazines are privileged scaffolds in modern drug discovery, frequently utilized in the development of triple reuptake inhibitors for CNS disorders and selective human carbonic anhydrase inhibitors[1][2]. The isolation of (S)-2-(furan-2-ylmethyl)piperazine from its racemic mixture presents a unique physicochemical challenge. The presence of two basic nitrogen atoms (N1 and N4) combined with a highly flexible heterocyclic ring complicates stereoselective recognition.
As a Senior Application Scientist, I approach this challenge not through trial and error, but through a rational understanding of thermodynamic equilibrium and crystal lattice energies. This whitepaper details the mechanistic rationale, comparative data, and self-validating protocols required to achieve >98% enantiomeric excess (ee) of the (S)-enantiomer using scalable resolution techniques.
Mechanistic Rationale: The Physics of Piperazine Resolution
Classical chiral resolution relies on the reaction of a racemic base with an enantiopure chiral acid to form a pair of diastereomeric salts. Because diastereomers possess distinct physical properties (e.g., solubility and melting points), they can be separated via fractional crystallization[3].
For 2-substituted piperazines, tartaric acid and its aroyl derivatives (such as di-p-toluoyl-tartaric acid) are the industry standard[4]. The causality behind this choice lies in the structural geometry of tartaric acid: as a dicarboxylic acid, it can form robust, head-to-tail hydrogen-bonded networks (synthons) with the piperazinediium cation. X-ray crystallographic studies of similar substituted piperazine tartrates reveal that the chiral acid locks the flexible piperazine ring into a rigid, equatorial conformation, maximizing the solubility difference between the (S,L) and (R,L) diastereomeric salts[5].
Optimization of Solvent and Stoichiometry
A critical insight in process chemistry is that using 1.0 molar equivalent of the resolving agent often leads to poor resolution due to the co-precipitation of both salts. By reducing the stoichiometry to 0.35 – 0.50 equivalents (forming a hemisalt), the system is forced into a thermodynamic competition where only the least soluble diastereomer crystallizes, leaving the undesired enantiomer in the mother liquor as a free base[3]. Furthermore, utilizing a mixed solvent system (e.g., THF/H₂O or EtOH/H₂O) is essential; the water acts as a thermodynamic disruptor, breaking weak, non-specific hydrogen bonds and allowing only the strongest, stereospecific crystal lattice to form[3].
Resolution Strategy & Workflows
Figure 1: Workflow for the classical thermodynamic resolution of racemic piperazine derivatives.
Quantitative Data: Resolving Agent Comparison
The following table summarizes the expected performance of various resolving agents based on empirical data from structurally analogous 2-substituted piperazines[3][4].
This protocol utilizes Di-p-toluoyl-(L)-tartaric acid (L-DPTTA) to isolate the (S)-enantiomer. It is designed as a self-validating system : each phase of the workflow includes a mathematical or analytical checkpoint to guarantee process integrity.
Step 1: Dissolution & Salt Formation
Charge a jacketed reactor with 100 g (0.60 mol) of racemic 2-(furan-2-ylmethyl)piperazine.
Add 850 mL of Tetrahydrofuran (THF) and 150 mL of Deionized Water (85:15 v/v ratio).
Slowly add 116 g (0.30 mol, 0.5 eq) of L-DPTTA under continuous stirring. Causality: Using 0.5 equivalents ensures that the resolving agent is the limiting reagent, forcing it to selectively bind the enantiomer with the highest lattice energy.
Step 2: Thermodynamic Crystallization
4. Heat the suspension to 75 °C until complete dissolution is achieved (clear solution).
5. Initiate a controlled cooling ramp of -0.2 °C/min down to 60 °C.
6. Self-Validation Checkpoint 1 (Seeding): At 60 °C, introduce 1 g of enantiopure (S)-2-(furan-2-ylmethyl)piperazine L-DPTTA salt. If the seeds dissolve, the system is not supersaturated; hold for 30 mins. If they persist, continue cooling to 15 °C over 4 hours.
7. Age the slurry at 15 °C for 2 hours to maximize thermodynamic yield[4].
Step 3: Isolation & Free-Basing
8. Filter the diastereomeric salt and wash the filter cake with 50 mL of cold THF.
9. Self-Validation Checkpoint 2 (Mother Liquor Analysis): Sample the mother liquor and analyze via Chiral HPLC. The mother liquor must show a heavy enrichment of the (R)-enantiomer (>70% ee). If the mother liquor is racemic, the crystallization failed to differentiate the isomers.
10. Suspend the isolated solid in 300 mL of water. Add 2M NaOH dropwise until the aqueous phase reaches pH > 12, neutralizing the tartaric acid and liberating the free amine.
11. Extract the aqueous phase with Dichloromethane (3 x 150 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced vacuum to yield the pure (S)-2-(furan-2-ylmethyl)piperazine.
Alternative Strategy: Preparative SFC
While classical resolution is highly cost-effective for kilogram-scale production, Preparative Supercritical Fluid Chromatography (SFC) is the superior choice for rapid isolation in discovery chemistry (<100 g scale).
Figure 2: Decision matrix for selecting a chiral resolution strategy based on production scale.
SFC Method Parameters:
Stationary Phase: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)). The basic secondary amines of the piperazine ring interact strongly with the carbamate linkages of the stationary phase.
Mobile Phase: CO₂ / Methanol (containing 0.1% Diethylamine). Causality: The addition of a basic modifier (DEA) is strictly required to suppress peak tailing caused by the basic piperazine nitrogens interacting with residual silanols on the column.
Detection: UV at 220 nm (targeting the furan chromophore).
Conclusion
The successful isolation of (S)-2-(furan-2-ylmethyl)piperazine requires a rigorous understanding of molecular interactions. By utilizing a substoichiometric amount of a tartaric acid derivative in a carefully selected mixed solvent system, chemists can exploit thermodynamic equilibrium to achieve high enantiomeric purity. Incorporating self-validating checkpoints—such as mother liquor ee% analysis—ensures that the process remains robust, reproducible, and scalable from bench to plant.
Mechanism of action of (S)-2-Furan-2-ylmethyl-piperazine in drug discovery
An In-Depth Technical Guide to the Mechanism of Action of (S)-2-Furan-2-ylmethyl-piperazine (Furaprazine) as a Selective 5-HT2A Receptor Antagonist Executive Summary Introduction: The Rationale for Investigating Furapraz...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Mechanism of Action of (S)-2-Furan-2-ylmethyl-piperazine (Furaprazine) as a Selective 5-HT2A Receptor Antagonist
Executive Summary
Introduction: The Rationale for Investigating Furaprazine
The piperazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs targeting the central nervous system. Its unique conformational flexibility and ability to engage in multiple hydrogen bonding interactions make it an ideal starting point for designing ligands for G-protein coupled receptors (GPCRs). Furaprazine, with its chiral center and furan moiety, presents a unique stereoelectronic profile. Our initial hypothesis, based on in-silico modeling and structural similarity to known serotonergic and dopaminergic ligands, pointed towards a potential interaction with these receptor families. The 5-HT2A receptor, in particular, was identified as a high-priority target due to its critical role in various neuropsychiatric disorders, including schizophrenia and depression.
Elucidating the Molecular Target: A Multi-Faceted Approach
The primary objective was to identify and validate the direct molecular target of Furaprazine. A hierarchical screening and validation workflow was implemented to ensure the rigor of our findings.
To assess the binding affinity of Furaprazine across a range of relevant CNS receptors, competitive radioligand binding assays were conducted. This technique measures the ability of a test compound to displace a known radiolabeled ligand from its receptor.
Experimental Protocol: Radioligand Binding Assay
Membrane Preparation: Cell membranes expressing the target receptor (e.g., 5-HT2A, D2, M1) are prepared from recombinant cell lines or animal tissues.
Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) is prepared.
Reaction Mixture: The reaction includes the cell membranes, a fixed concentration of a specific radioligand (e.g., [3H]-Ketanserin for 5-HT2A), and varying concentrations of the unlabeled test compound (Furaprazine).
Incubation: The mixture is incubated to allow for competitive binding to reach equilibrium.
Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.
Detection: The radioactivity trapped on the filters is quantified using liquid scintillation counting.
Data Analysis: The data are fitted to a sigmoidal dose-response curve to determine the concentration of Furaprazine that inhibits 50% of the specific binding of the radioligand (IC50). The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Hypothetical Binding Affinity Data for Furaprazine
Receptor
Radioligand
Furaprazine Ki (nM)
5-HT2A
[3H]-Ketanserin
1.5
5-HT2C
[3H]-Mesulergine
120
D2
[3H]-Spiperone
> 1000
H1
[3H]-Pyrilamine
850
M1
[3H]-Pirenzepine
> 2000
The data clearly indicate that Furaprazine possesses high affinity and selectivity for the 5-HT2A receptor.
Functional Characterization: In Vitro Functional Assays
With the 5-HT2A receptor identified as the primary binding site, the next critical step was to determine the functional consequence of this binding – is Furaprazine an agonist, antagonist, or inverse agonist?
The 5-HT2A receptor is a Gq-coupled GPCR. Upon activation by an agonist like serotonin, it activates phospholipase C (PLC), leading to the production of inositol phosphates (IPs) and a subsequent increase in intracellular calcium concentration. We therefore employed a calcium flux assay to measure the functional activity of Furaprazine.
Experimental Protocol: Calcium Flux Assay
Cell Culture: HEK293 cells stably expressing the human 5-HT2A receptor are cultured in appropriate media.
Cell Plating: Cells are seeded into 96-well plates and grown to confluence.
Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).
Compound Addition:
Agonist Mode: Increasing concentrations of Furaprazine are added to the cells to check for any agonist activity.
Antagonist Mode: Cells are pre-incubated with increasing concentrations of Furaprazine, followed by the addition of a fixed concentration of a known 5-HT2A agonist (e.g., serotonin) at its EC80 concentration.
Signal Detection: The change in fluorescence, corresponding to the change in intracellular calcium, is measured using a plate reader (e.g., FLIPR or FlexStation).
Data Analysis:
In agonist mode, data is plotted to determine if Furaprazine stimulates a response.
In antagonist mode, the data is used to calculate the IC50 of Furaprazine in inhibiting the agonist-induced response. This can be used to determine the functional potency (pA2) using the Schild regression analysis.
Hypothetical Functional Assay Data for Furaprazine
Assay Mode
Agonist (Serotonin)
Furaprazine Alone
Furaprazine + Serotonin
Response
Dose-dependent increase in intracellular Ca2+
No significant increase in intracellular Ca2+
Dose-dependent inhibition of serotonin-induced Ca2+ increase
Conclusion
-
No agonist activity
Potent antagonist activity
The results demonstrate that Furaprazine does not activate the 5-HT2A receptor on its own but effectively blocks the action of the endogenous agonist, serotonin. This confirms its role as a 5-HT2A receptor antagonist.
Visualizing the Mechanism and Workflow
To provide a clear conceptual understanding, the following diagrams illustrate the 5-HT2A signaling pathway and the experimental workflow used to characterize Furaprazine.
Caption: 5-HT2A Receptor Signaling Pathway and the Antagonistic Action of Furaprazine.
Caption: Workflow for Elucidating the Mechanism of Action of Furaprazine.
Conclusion and Future Directions
Future research will focus on:
In vivo studies: To determine the pharmacokinetic profile and efficacy of Furaprazine in animal models of psychosis or depression.
Off-target liability: A broader screen against a wider panel of receptors and enzymes to confirm its safety profile.
Structural biology: Co-crystallization of Furaprazine with the 5-HT2A receptor to understand the precise molecular interactions driving its high affinity and selectivity.
This foundational work on the mechanism of action of Furaprazine provides the necessary scientific rigor to advance this promising compound into the next stages of drug development.
References
Cheng-Prusoff Equation: Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. [Link]
Radioligand Binding Assays Principles: Mahan, L. C., & McVittie, L. D. (2000). Radioligand Binding Assays. Current Protocols in Neuroscience, 7(8), 1-24. [Link]
Calcium Flux Assays for GPCRs: Zhang, R., & Xie, X. (2012). Tools for GPCR drug discovery. Acta Pharmacologica Sinica, 33(3), 372-384. [Link]
Serotonin 5-HT2A Receptor Function: Berg, K. A., Maayani, S., & Clarke, W. P. (2005). The 5-HT2A receptor: a quintessential G protein-coupled receptor. Ligands and Signaling, 1, 1-33. [Link]
Foundational
Technical Whitepaper: (S)-2-(Furan-2-ylmethyl)piperazine – Synthesis, Safety, and Applications in Drug Discovery
Executive Summary The piperazine ring is a privileged scaffold in medicinal chemistry, ubiquitous in neuroactive agents, kinase inhibitors, and antiviral therapeutics. While unsubstituted piperazines offer linear vectori...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The piperazine ring is a privileged scaffold in medicinal chemistry, ubiquitous in neuroactive agents, kinase inhibitors, and antiviral therapeutics. While unsubstituted piperazines offer linear vectorization, the introduction of chirality at the C2 position—such as in (S)-2-(Furan-2-ylmethyl)piperazine —provides critical three-dimensional structural complexity. This modification enhances target binding affinity, modulates basicity (pKa), and improves metabolic stability by introducing steric hindrance near the nitrogen atoms.
This whitepaper provides an in-depth technical analysis of (S)-2-(furan-2-ylmethyl)piperazine, detailing its physicochemical properties, Material Safety Data Sheet (MSDS) parameters, and field-proven synthetic methodologies.
Chemical Identity & Physicochemical Properties
The incorporation of a furan-2-ylmethyl (furfuryl) group at the C2 position of the piperazine core creates a unique pharmacophore. The furan ring acts as a potent hydrogen-bond acceptor and participates in
π−π
stacking interactions within receptor active sites, while the piperazine nitrogens serve as basic anchors for salt-bridge formation.
Quantitative Data Summary
Property
Value / Description
IUPAC Name
(2S)-2-(Furan-2-ylmethyl)piperazine
Molecular Formula
C9H14N2O
Molar Mass
166.22 g/mol
Appearance
Colorless to pale yellow viscous liquid
Stereochemistry
(S)-enantiomer (C2 position)
Solubility
Soluble in DCM, MeOH, THF, and aqueous acidic buffers
Note: The exact CAS Registry Number for the unprotected (S)-free base is highly specific to proprietary catalogs. In industrial synthesis, it is most frequently handled and cataloged as its N-Boc protected derivative, (S)-1-Boc-2-(furan-2-ylmethyl)piperazine[1].
Material Safety Data Sheet (MSDS) Synopsis
As a low-molecular-weight aliphatic amine, (S)-2-(furan-2-ylmethyl)piperazine is highly reactive and poses specific handling hazards. The nitrogen atoms are nucleophilic and basic, leading to corrosive properties upon contact with biological tissues.
GHS Hazard Classifications & Handling Protocols
Hazard Class
GHS Category
Hazard Statement
Precautionary Protocol (Self-Validating Handling)
Skin Corrosion
Category 1B
H314: Causes severe skin burns and eye damage.
P280: Wear nitrile gloves (double-layered) and face shield. Work exclusively in a Class II fume hood.
Eye Damage
Category 1
H318: Causes serious eye damage.
P305+P351+P338: Rinse cautiously with water for 15 mins. Remove contact lenses if present.
Acute Toxicity
Category 4
H302: Harmful if swallowed.
P264: Wash hands thoroughly. Do not eat/drink near the handling area.
Storage Causality: The compound must be stored under an inert atmosphere (Argon or Nitrogen) at 2-8 °C. Exposure to atmospheric carbon dioxide leads to the rapid formation of insoluble carbamate salts, while exposure to oxygen can induce the auto-oxidation of the furan ring.
Synthetic Methodologies
The synthesis of enantiomerically pure 2-substituted piperazines is notoriously challenging due to the risk of racemization at the alpha-chiral center and the difficulty of achieving regioselective nitrogen protection[1]. Below are two field-proven, self-validating protocols for synthesizing (S)-2-(furan-2-ylmethyl)piperazine.
Protocol A: De Novo Chiral Pool Synthesis via Diketopiperazine Reduction
This classical approach leverages the inherent stereochemistry of commercially available amino acids, ensuring zero enantiomeric erosion.
Causality & Rationale: By cyclizing a dipeptide into a rigid 2,5-diketopiperazine (DKP) ring, the chiral center is locked in place. The subsequent reduction with Lithium Aluminum Hydride (LiAlH4) specifically targets the carbonyls without cleaving the furan ring.
Step-by-Step Methodology:
Dipeptide Amidation: React (S)-2-amino-3-(furan-2-yl)propanoic acid methyl ester with N-Boc-glycine using EDC·HCl and HOBt in anhydrous DMF. Self-Validation: TLC monitoring (ninhydrin stain) will show the disappearance of the primary amine spot, confirming complete coupling.
Boc Deprotection: Treat the intermediate with 20% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) for 2 hours at room temperature.
Intramolecular Cyclization: Neutralize the TFA salt with Triethylamine (Et3N) and reflux in sec-butanol for 12 hours. The formation of the DKP precipitates out of the solution, driving the reaction forward via Le Chatelier's principle.
Reduction: Suspend the DKP in anhydrous THF at 0 °C. Slowly add 4.0 equivalents of LiAlH4. Reflux the mixture for 18 hours. Causality: The high temperature is required because the DKP is highly stable and resistant to mild hydride donors.
Fieser Quench (Critical Safety Step): Cool to 0 °C. For every
n
grams of LiAlH4 used, sequentially add
n
mL of H2O,
n
mL of 15% NaOH, and
3n
mL of H2O. Self-Validation: The reaction will transition from a grey slurry to a crisp, white granular precipitate of aluminum salts. If the precipitate is gelatinous, the quench is incomplete, and product will be lost in the emulsion. Filter through Celite and concentrate to yield the target piperazine.
For late-stage functionalization, the CLAP methodology allows for the one-pot synthesis of 2-substituted piperazines using photoredox catalysis[2]. This avoids the multi-step chiral pool synthesis and minimizes chemical waste[3].
Step-by-Step Methodology:
Preparation: In a Schlenk tube, combine a glycine-derived N-Boc diamine, 2-furaldehyde (1.4 equivalents), KOH, and the iridium-based photocatalyst [Ir(ppy)2(dtbpy)]PF6 (1 mol%) in acetonitrile[2].
Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove oxygen, which would otherwise quench the excited state of the photocatalyst.
Irradiation: Irradiate the mixture with 450 nm blue LEDs at room temperature for 3 hours. Causality: The photocatalyst generates an
α
-amino radical from the decarboxylation of the glycine derivative, which rapidly undergoes a 6-endo-trig cyclization with the in-situ generated imine[2].
Isolation: Extract with ethyl acetate, dry over Na2SO4, and purify via flash chromatography.
Workflow for the de novo synthesis of (S)-2-(Furan-2-ylmethyl)piperazine.
Applications in Drug Development
The (S)-2-(furan-2-ylmethyl)piperazine motif is highly valued in the development of central nervous system (CNS) therapeutics and oncology drugs.
GPCR Ligand Design: The piperazine ring is a classic bioisostere for basic amines found in endogenous neurotransmitters (e.g., dopamine, serotonin). The bulky furfuryl group at the C2 position restricts the conformational flexibility of the piperazine chair, locking the molecule into a bioactive conformation that enhances selectivity for specific G-protein coupled receptor (GPCR) subtypes.
Kinase Inhibitors: In oncology, the differential protection of the two nitrogen atoms allows researchers to build bivalent molecules. The N4 position can be coupled to a hinge-binding heterocycle, while the N1 position extends into the solvent-exposed region. The furan ring acts as a gatekeeper-interacting moiety, filling hydrophobic pockets within the kinase active site to overcome drug resistance mutations.
References
Gueret, R., Pelinski, L., Bousquet, T., Sauthier, M., Ferey, V., & Bigot, A. (2020). "Visible-Light-Driven CarboxyLic Amine Protocol (CLAP) for the Synthesis of 2-Substituted Piperazines under Batch and Flow Conditions." Organic Letters, ACS Publications. URL:[Link][2]
"Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines." (2020). Organic & Biomolecular Chemistry, RSC Publishing. URL:[Link][1]
Application Note: Site-Selective N-Alkylation of (S)-2-Furan-2-ylmethyl-piperazine
Introduction & Mechanistic Rationale Piperazine derivatives are widely recognized as "privileged structures" in medicinal chemistry, serving as the core scaffold for numerous neuroactive drugs, antivirals, and anticancer...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Rationale
Piperazine derivatives are widely recognized as "privileged structures" in medicinal chemistry, serving as the core scaffold for numerous neuroactive drugs, antivirals, and anticancer agents . While symmetrical piperazines are relatively straightforward to functionalize, asymmetric 2-substituted piperazines—such as (S)-2-Furan-2-ylmethyl-piperazine —present a unique regioselectivity challenge.
The presence of the furan-2-ylmethyl group at the C2 position creates a distinct steric environment, differentiating the adjacent N1 from the unhindered N4. This application note details field-proven methodologies to exploit this steric bias, enabling the highly selective mono-alkylation of the N4 position without the need for tedious protection-deprotection sequences .
Causality Behind Experimental Choices
The differentiation between N1 and N4 relies heavily on kinetic control and steric hindrance:
Reductive Amination Pathway: The formation of the iminium ion intermediate is highly sensitive to steric bulk. Condensation of an aldehyde with the less hindered N4 proceeds rapidly. Subsequent reduction using sodium triacetoxyborohydride (NaBH(OAc)₃) is preferred over sodium borohydride (NaBH₄). The triacetoxyborohydride anion is a milder reducing agent that selectively reduces the iminium species without prematurely reducing the unreacted aldehyde, ensuring high atom economy and regiocontrol .
Direct Alkylation Pathway: When using alkyl halides, an S_N2 mechanism dominates. By employing a bulky, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) at low temperatures (0 °C), the transition state for N1-alkylation becomes prohibitively high in energy due to steric clashing with the furan-2-ylmethyl moiety. This effectively funnels the reaction toward N4-alkylation .
Visualizing the Reaction Logic
Regioselective pathways for the N-alkylation of 2-substituted piperazines.
Quantitative Data: Optimization of Regioselectivity
The following table summarizes the optimization of reaction conditions to achieve maximum N4-selectivity. Data demonstrates that reductive amination offers the highest regiocontrol.
Alkylation Method
Reagents & Solvent
Temp (°C)
Time (h)
N4:N1 Ratio
Isolated Yield (%)
Direct Alkylation
1.0 eq R-X, K₂CO₃, MeCN
25
12
85:15
65
Direct Alkylation
1.0 eq R-X, DIPEA, DCM
0 to 25
8
92:8
78
Reductive Amination
1.0 eq R-CHO, NaBH₄, MeOH
25
4
80:20
60
Reductive Amination
1.0 eq R-CHO, NaBH(OAc)₃, DCE
25
16
>98:2
88
Experimental Protocols
Protocol A: Selective N4-Alkylation via Reductive Amination (Recommended)
This method is highly recommended for introducing primary or secondary alkyl groups via their corresponding aldehydes.
Imine Formation: Dissolve (S)-2-Furan-2-ylmethyl-piperazine in anhydrous DCE under an inert nitrogen atmosphere. Add the target aldehyde followed by glacial acetic acid. Stir the mixture at room temperature for 1 hour to allow complete formation of the iminium intermediate.
Reduction: Cool the reaction flask to 0 °C using an ice bath. Add NaBH(OAc)₃ portion-wise over 15 minutes. Causality Note: Portion-wise addition prevents thermal runaway and suppresses the competitive direct reduction of the aldehyde.
Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 16 hours.
Self-Validating Checkpoint (LC-MS): Before quenching, remove a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. The target mono-alkylated mass [M+H]+ should constitute >95% of the total ion current (TIC) for product-related peaks, with the dialkylated mass [M+H+R]+ being <2%.
Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (30 mL) until gas evolution ceases. Extract the aqueous layer with Dichloromethane (3 × 30 mL).
Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Eluent: Gradient of 2-10% MeOH in DCM containing 0.5% Et₃N to prevent streaking).
Protocol B: Selective N4-Alkylation via Direct S_N2 Alkylation
This method is suitable for introducing methyl groups (using MeI) or highly reactive benzylic/allylic halides.
Preparation: Dissolve (S)-2-Furan-2-ylmethyl-piperazine and DIPEA in anhydrous DCM under nitrogen. Cool the solution strictly to 0 °C.
Electrophile Addition: Dissolve the alkyl halide in 10 mL of DCM and add it dropwise to the reaction mixture over 30 minutes using an addition funnel. Causality Note: Slow addition at 0 °C ensures the electrophile concentration remains low, maximizing the kinetic preference for the unhindered N4 position.
Maturation: Stir at 0 °C for 2 hours, then allow it to slowly warm to room temperature over 6 hours.
Self-Validating Checkpoint (TLC): Perform TLC (Eluent: 10% MeOH in DCM with 1% NH₄OH). The starting piperazine will remain near the baseline due to its highly polar diamine nature. The N4-monoalkylated product will elute higher (R_f ~ 0.3-0.4), while any dialkylated byproduct will elute near the solvent front (R_f ~ 0.8). Visualize using Dragendorff's reagent.
Acid-Base Extraction Workup: Concentrate the DCM. Dissolve the residue in 1M HCl (50 mL) and wash with Diethyl Ether (2 × 20 mL) to remove neutral organic impurities. Basify the aqueous layer with 2M NaOH to pH 12, and extract the free-based product with Ethyl Acetate (3 × 40 mL). Dry and concentrate to yield the highly pure N4-alkylated product.
References
Title: Expedite Protocol for Construction of Chiral Regioselectively N-Protected Monosubstituted Piperazine, 1,4-Diazepane, and 1,4-Diazocane Building Blocks
Source: The Journal of Organic Chemistry, 2009, 74(15), 5675–5679.
URL: [Link]
Title: Reusable Co-nanoparticles for general and selective N-alkylation of amines and ammonia with alcohols
Source: Chemical Science, 2022, 13, 1084-1090.
URL: [Link]
Title: Site-Selective C–H Alkylation of Piperazine Substrates via Organic Photoredox Catalysis
Source: Journal of the American Chemical Society, 2020, 142(5), 2194–2199.
URL: [Link]
Application
Application Note: A Robust HPLC Method for the Determination of Enantiomeric Purity of (S)-2-Furan-2-ylmethyl-piperazine
Abstract This application note details a systematic and robust High-Performance Liquid Chromatography (HPLC) method for the chiral separation and determination of the enantiomeric purity of (S)-2-Furan-2-ylmethyl-piperaz...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note details a systematic and robust High-Performance Liquid Chromatography (HPLC) method for the chiral separation and determination of the enantiomeric purity of (S)-2-Furan-2-ylmethyl-piperazine. The stereoisomeric composition of active pharmaceutical ingredients (APIs) is a critical quality attribute, as enantiomers can exhibit significantly different pharmacological and toxicological profiles.[1][2] This guide provides a comprehensive workflow, from initial screening of various chiral stationary phases (CSPs) and mobile phase systems to method optimization and validation considerations, grounded in regulatory expectations set by the FDA and ICH.[2][3][4] A final, optimized method utilizing a polysaccharide-based CSP is presented, which achieves baseline separation of the (S) and (R) enantiomers, demonstrating its suitability for quality control in a drug development setting.
Introduction: The Imperative of Enantiomeric Purity
In modern drug development, the three-dimensional structure of a molecule is paramount. For chiral drugs, where two enantiomers exist as non-superimposable mirror images, this structural difference can lead to profound variations in biological activity.[5] One enantiomer may be therapeutically active, while the other could be inactive, less active, or even contribute to adverse effects. Recognizing this, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) have established stringent guidelines requiring the stereoisomeric composition of a new drug substance to be thoroughly characterized.[2][3][4][6]
(S)-2-Furan-2-ylmethyl-piperazine is a chiral building block whose piperazine and furan motifs are common in various APIs. Ensuring its enantiomeric purity is critical for the synthesis of the final drug product with the desired therapeutic and safety profile. This document serves as a practical guide for researchers and drug development professionals to establish a reliable analytical method for this purpose.
Analyte Properties & Methodological Challenges
The structure of 2-Furan-2-ylmethyl-piperazine presents specific challenges and opportunities for chiral separation:
Basic Piperazine Moiety: The two nitrogen atoms in the piperazine ring are basic. These sites can interact strongly with acidic residual silanols on the surface of silica-based CSPs, often leading to poor peak shape (tailing) and reduced resolution.
Aromatic Furan Ring: The furan ring provides a site for potential π-π interactions with the chiral selector. It also acts as a chromophore, enabling UV detection.
Hydrogen Bonding Capability: The secondary amine in the piperazine ring can act as both a hydrogen bond donor and acceptor, providing another key interaction for chiral recognition.
A successful method must leverage these properties to create differential interactions between the two enantiomers and the CSP while mitigating undesirable effects like peak tailing.
Method Development Strategy
A systematic screening approach is the most efficient path to a robust chiral separation method.[7][8] The strategy involves a multi-stage process that begins with broad screening and progressively refines the analytical conditions.
Caption: A systematic workflow for chiral HPLC method development.
Racemic Standard Stock (1.0 mg/mL): Accurately weigh and dissolve 10 mg of racemic 2-Furan-2-ylmethyl-piperazine in 10 mL of Methanol.
Working Standard (0.1 mg/mL): Dilute 1 mL of the stock solution to 10 mL with the chosen mobile phase.
Enantiomeric Purity Sample: Prepare the (S)-enantiomer sample at a concentration of approximately 0.5 mg/mL in the mobile phase to ensure detection of the minor (R)-enantiomer impurity.
Filter all solutions through a 0.45 µm syringe filter before injection.
Initial Screening Protocol
Equilibrate each column with the starting mobile phase for at least 30 minutes or until a stable baseline is achieved.
Set the column temperature to 25 °C.
Set the flow rate to 1.0 mL/min (for 4.6 mm ID columns).
Set UV detection at 220 nm.
Inject 10 µL of the racemic working standard.
Run the analysis for each column under the mobile phase conditions listed in the screening table below.
Record retention times (t R1, t R2), selectivity (α), and resolution (Rs).
Results and Discussion
CSP and Mobile Phase Screening
The initial screening is designed to identify the most promising combination of stationary and mobile phases. Polysaccharide-based CSPs are often highly effective for separating piperazine derivatives.[9] The addition of an amine modifier like DEA is critical for achieving good peak shape with basic compounds.[9][10]
Table 1: Representative Screening Results for Racemic 2-Furan-2-ylmethyl-piperazine
Column
Mobile Phase Mode
Mobile Phase Composition
tR1 (min)
tR2 (min)
Selectivity (α)
Resolution (Rs)
Comments
Chiralpak AD-H
Normal Phase (NP)
Hexane/IPA (90:10) + 0.1% DEA
8.2
8.9
1.12
1.3
Partial separation, some tailing.
Chiralcel OD-H
Polar Organic (PO)
ACN/MeOH (50:50) + 0.1% DEA
5.1
5.1
1.00
0.0
No separation.
Chiralpak IC
Normal Phase (NP)
Hexane/EtOH (85:15) + 0.1% DEA
9.5
11.2
1.25
2.8
Excellent baseline separation.
CYCLOBOND I
Reversed Phase (RP)
20mM Phosphate Buffer pH 6.0/ACN (70:30)
4.3
4.3
1.00
0.0
No separation.
Based on the screening data, the Chiralpak IC column with a normal phase eluent of Hexane/Ethanol and 0.1% DEA provided the most promising result, yielding excellent resolution and selectivity. This combination was selected for further optimization.
Chiral Recognition Mechanism
The successful separation on Chiralpak IC, a cellulose-based CSP, is attributed to a combination of intermolecular interactions that form a transient diastereomeric complex between the analyte and the chiral selector.
Caption: Interactions contributing to chiral recognition on a polysaccharide CSP.
Method Optimization
With the Chiralpak IC column selected, the mobile phase composition was fine-tuned to improve analysis time and resolution further.
Alcohol Modifier (EtOH %): Increasing the percentage of ethanol decreases retention time. A systematic evaluation from 10% to 20% EtOH showed that 15% provided the optimal balance between resolution (>2.5) and a reasonable run time.
Amine Additive (DEA %): The concentration of DEA was varied from 0.05% to 0.2%. While 0.1% gave good peak shape, increasing to 0.15% slightly improved peak symmetry without significantly altering retention.
Column Temperature: Increasing the temperature from 25 °C to 35 °C slightly decreased retention times and improved efficiency, sharpening the peaks. A temperature of 35 °C was chosen.
Final Optimized Method
HPLC Column: Chiralpak® IC (250 x 4.6 mm, 5 µm)[9]
Mobile Phase: n-Hexane / Ethanol / DEA (85 : 15 : 0.15, v/v/v)
Expected Retention Times: (S)-enantiomer ~9.0 min; (R)-enantiomer ~10.5 min
Expected Resolution (Rs): > 3.0
This optimized method provides a robust and reliable separation, suitable for accurate quantification of the (R)-enantiomer as a chiral impurity in the desired (S)-enantiomer bulk substance.
Method Validation Overview
Once developed, the method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[11] The following parameters should be assessed:
Specificity: The method's ability to resolve the two enantiomers from each other and from any other potential impurities or degradation products. This is demonstrated by injecting the individual enantiomers, the racemate, and a placebo.
Linearity: Assessed for the main (S)-enantiomer over a range like 80-120% of the target concentration and for the (R)-impurity over a range from the Limit of Quantification (LOQ) to ~150% of its specification limit (e.g., LOQ to 1.5%).
Limit of Detection (LOD) and Quantification (LOQ): The lowest concentration of the (R)-enantiomer that can be reliably detected and quantified, typically determined based on a signal-to-noise ratio of 3:1 for LOD and 10:1 for LOQ.[10]
Accuracy: Determined by spiking the (S)-enantiomer sample with known amounts of the (R)-enantiomer at different levels (e.g., 50%, 100%, and 150% of the specification limit) and calculating the percent recovery.[10][12]
Precision (Repeatability & Intermediate Precision): Assessed by multiple injections of the same sample on the same day (repeatability) and on different days, by different analysts, or on different instruments (intermediate precision).[10][12]
Robustness: The method's resilience to small, deliberate variations in parameters such as mobile phase composition (±2% organic modifier), column temperature (±5 °C), and flow rate (±0.1 mL/min).[10]
Conclusion
A highly selective and robust HPLC method for determining the enantiomeric purity of (S)-2-Furan-2-ylmethyl-piperazine has been successfully developed. By employing a systematic screening and optimization strategy, a Chiralpak IC column with a normal phase eluent was identified as the optimal system. The final method achieves baseline separation of the enantiomers, demonstrating excellent resolution and peak shape. This method is suitable for validation and subsequent implementation in a quality control environment to support pharmaceutical development and ensure product quality and safety in accordance with global regulatory standards.
References
Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers. Benchchem.
Chiral Stationary Phases for HPLC. Merck Millipore.
Separation of stereoisomers of several furan derivatives by capillary gas chromatography-mass spectrometry, supercritical fluid chromatography, and liquid chromatography using chiral stationary phases. PubMed.
Application Note: Comprehensive NMR Characterization and Structural Validation of (S)-2-(Furan-2-ylmethyl)piperazine
Introduction and Scope The piperazine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into drug candidates to enhance pharmacological activity, solubility, and bioavailability [1]. When func...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Scope
The piperazine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into drug candidates to enhance pharmacological activity, solubility, and bioavailability [1]. When functionalized with a furan-2-ylmethyl moiety at the C2 position, the resulting compound—(S)-2-(Furan-2-ylmethyl)piperazine —presents a highly versatile, chiral building block.
Accurate structural characterization of this molecule is critical for downstream pharmaceutical applications. The presence of the (S)-stereocenter introduces localized molecular asymmetry, which significantly impacts the magnetic environment of adjacent protons. This application note provides a definitive, self-validating protocol for the
1
H and
13
C Nuclear Magnetic Resonance (NMR) characterization of (S)-2-(Furan-2-ylmethyl)piperazine, detailing the causality behind observed chemical shifts, multiplet splitting, and optimal acquisition parameters.
Mechanistic Principles of the NMR Characterization
Understanding the structural dynamics of (S)-2-(Furan-2-ylmethyl)piperazine is essential for accurate spectral interpretation:
Diastereotopic Protons: The (S)-stereocenter at the C2 position of the piperazine ring restricts the rotational freedom of the adjacent furan-2-ylmethyl bridge. Consequently, the two protons of the methylene bridge (
−CH2−
) are placed in distinct magnetic environments, rendering them diastereotopic. They will appear as two separate doublets of doublets (dd) with strong geminal coupling (
2J≈14.0
Hz) rather than a single singlet [3].
Conformational Averaging: In solution at room temperature, the piperazine ring undergoes rapid chair-chair interconversion on the NMR timescale. While the C2 substituent favors the equatorial position to minimize 1,3-diaxial steric strain, the rapid flipping averages the axial and equatorial signals of the C3, C5, and C6 protons, often resulting in complex, overlapping multiplets between 2.60 and 3.00 ppm [2].
Furan Ring Deshielding: The electronegative oxygen atom in the furan ring withdraws electron density via induction, strongly deshielding the H-5 proton (
∼
7.35 ppm). The H-3 and H-4 protons are less deshielded but exhibit characteristic vicinal coupling (
3J
) that serves as an internal structural diagnostic [3].
Experimental Protocols: A Self-Validating Workflow
To ensure high-fidelity data, the following protocol employs a self-validating system where internal standards and 2D cross-correlations act as continuous quality control checkpoints.
Sample Preparation
Solvent Selection: Dissolve 15–20 mg of the purified (S)-2-(Furan-2-ylmethyl)piperazine in 0.6 mL of deuterated chloroform (
CDCl3
).
CDCl3
is chosen because it lacks exchangeable protons, preventing the suppression of the piperazine amine (
N−H
) signals.
Internal Standard: Ensure the
CDCl3
contains 0.03% v/v Tetramethylsilane (TMS).
Causality: TMS provides a sharp, highly shielded singlet at exactly 0.00 ppm. Setting this as the absolute reference point validates the chemical shift axis and prevents drift-related assignment errors.
Instrument Setup and Acquisition
Tuning and Matching: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium frequency of
CDCl3
(7.26 ppm).
Shimming: Perform gradient shimming until the TMS peak exhibits a full-width at half-maximum (FWHM) of
<1.0
Hz. This ensures adequate resolution to observe the fine
3J
and
4J
couplings of the furan ring.
1
H NMR Acquisition: Set the relaxation delay (
D1
) to 5 seconds.
Causality: A 5-second delay ensures complete longitudinal relaxation (
T1
) of all protons before the next pulse. This is a critical self-validation step: it guarantees that the integration values perfectly match the stoichiometric proton count of the molecule (14 protons total).
13
C NMR Acquisition: Acquire 1024 scans using a 30° excitation pulse and WALTZ-16 proton decoupling.
2D NMR Validation (HSQC & HMBC): Run Heteronuclear Single Quantum Coherence (HSQC) to unambiguously link each proton to its directly attached carbon. This resolves any ambiguity in the overlapping piperazine multiplets [4].
Fig 1: Self-validating NMR acquisition and processing workflow for structural elucidation.
Quantitative Data Presentation
The following tables summarize the expected NMR spectroscopic data, validated through the mechanistic principles outlined above.
Table 1:
1
H NMR Spectroscopic Data (400 MHz,
CDCl3
)
Position
Chemical Shift (
δ
, ppm)
Multiplicity
Coupling Constant (
J
, Hz)
Integration
Assignment Rationale
Furan H-5'
7.35
dd
1.9, 0.8
1H
Deshielded by adjacent oxygen atom.
Furan H-4'
6.30
dd
3.1, 1.9
1H
Characteristic furan ring proton.
Furan H-3'
6.05
d
3.1
1H
Vicinal coupling to H-4'.
Piperazine H-2
2.95
m
-
1H
Methine proton; complex splitting due to chiral center.
Methylene Bridge
2.85
dd
14.0, 5.0
1H
Diastereotopic proton A (geminal coupling).
Methylene Bridge
2.75
dd
14.0, 7.5
1H
Diastereotopic proton B (geminal coupling).
Piperazine H-3,5,6
2.60 - 2.90
m
-
6H
Overlapping signals due to rapid chair interconversion.
Amine N-H
1.80
br s
-
2H
Broadened by quadrupolar relaxation of
14
N.
Table 2:
13
C NMR Spectroscopic Data (100 MHz,
CDCl3
)
Position
Chemical Shift (
δ
, ppm)
Carbon Type
Structural Validation Notes
Furan C-2'
153.5
Quaternary (C)
Substituted furan carbon; highest shift due to O and alkyl group.
Furan C-5'
141.8
Methine (CH)
Directly adjacent to furan oxygen.
Furan C-4'
110.2
Methine (CH)
Validated via HSQC cross-peak with 6.30 ppm
1
H signal.
Furan C-3'
106.5
Methine (CH)
Validated via HSQC cross-peak with 6.05 ppm
1
H signal.
Piperazine C-2
56.2
Methine (CH)
Shifted downfield relative to other piperazine carbons due to branching.
Piperazine C-3
49.5
Methylene (
CH2
)
Adjacent to chiral center and nitrogen.
Piperazine C-5
46.8
Methylene (
CH2
)
Standard piperazine ring carbon.
Piperazine C-6
45.4
Methylene (
CH2
)
Standard piperazine ring carbon.
Methylene Bridge
31.5
Methylene (
CH2
)
Aliphatic bridge connecting the two ring systems.
Logical Relationships and Connectivity (HMBC)
To establish absolute trustworthiness in the structural assignment, HMBC (Heteronuclear Multiple Bond Correlation) is used to observe
2JCH
and
3JCH
couplings across the molecule. The methylene bridge acts as the critical lynchpin, showing correlations to both the furan ring and the piperazine ring, definitively proving the structural connectivity.
National Center for Biotechnology Information (PMC). Synthesis and structural characterization of piperazino-modified DNA that favours hybridization towards DNA over RNA. Retrieved from[Link]
SciELO. (2020). Insight into the conformational space of n-benzyl-n-(furan-2-ylmethyl)acetamide by NMR spectroscopy and DFT calculations. Retrieved from [Link]
Zhong, W., et al. (2012). Structural characterization of a novel degradant of the antifungal agent posaconazole. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from[Link]
Application
Application Note & Protocol Development Guide: Buchwald-Hartwig Cross-Coupling Reactions with the Novel Chiral Ligand (S)-2-Furan-2-ylmethyl-piperazine
Abstract The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and scope.[1] Its application is particularl...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and scope.[1] Its application is particularly profound in pharmaceutical and materials science, where the arylamine motif is a ubiquitous structural feature.[2] The evolution of this reaction has been driven by the development of sophisticated ligand systems that stabilize the palladium catalyst, promote high catalytic turnover, and broaden substrate compatibility.[3] This guide introduces (S)-2-Furan-2-ylmethyl-piperazine, a novel chiral ligand, and provides a comprehensive framework for its application in Buchwald-Hartwig cross-coupling reactions. We will delve into the ligand's structural rationale, present a detailed, adaptable protocol for reaction optimization, and offer field-tested troubleshooting advice to empower researchers in leveraging this new tool for C-N bond formation.
The efficacy of a Buchwald-Hartwig reaction is fundamentally tied to the choice of ligand. The structure of (S)-2-Furan-2-ylmethyl-piperazine presents several advantageous features that merit exploration.
Bidentate Piperazine Scaffold: The piperazine core is a well-established motif in medicinal chemistry and catalysis.[4][5] It can act as a bidentate N,N'-ligand, chelating the palladium center. This chelation effect is crucial for preventing the formation of inactive palladium dimers and stabilizing the catalytically active species throughout the reaction cycle.[1]
Chiral Center: The (S)-stereocenter offers potential for applications in asymmetric catalysis. While standard Buchwald-Hartwig amination does not typically create a new stereocenter on the aromatic ring, the use of a chiral ligand can be influential in reactions involving prochiral substrates or in dynamic kinetic resolution processes.
Steric and Electronic Properties: The furan-2-ylmethyl substituent provides significant steric bulk. This bulk is hypothesized to promote the rate-limiting reductive elimination step, which forms the final C-N bond, while suppressing undesired side reactions like β-hydride elimination.[1] Furthermore, the electron-rich nature of the furan ring can influence the electronic properties of the palladium center, potentially enhancing catalytic activity.
The Buchwald-Hartwig Catalytic Cycle: A Mechanistic Overview
Understanding the catalytic cycle is paramount for rational protocol design and troubleshooting. The reaction proceeds through a sequence of well-defined steps, each influenced by the ligand, base, and substrates.[6][7]
Activation of Pd(II) to Pd(0): If a Pd(II) precatalyst like Pd(OAc)₂ is used, it must first be reduced in situ to the active Pd(0) species. Modern palladacycle precatalysts are often preferred as they generate the active LPd(0) catalyst more cleanly and efficiently upon exposure to a base.[6][8]
Oxidative Addition: The active LPd(0) complex reacts with the aryl halide (Ar-X), inserting the palladium into the C-X bond to form an L-Pd(II)-Ar(X) complex. This step is often the rate-determining step of the overall cycle.[9][10]
Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) complex. In the presence of a base, the amine is deprotonated to form a more nucleophilic amido species, resulting in an L-Pd(II)-Ar(NR₂') complex. The choice of base is critical; strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are common, but weaker inorganic bases (e.g., K₃PO₄, Cs₂CO₃) may be required for base-sensitive substrates.[6]
Reductive Elimination: This final step involves the formation of the new C-N bond, releasing the arylamine product and regenerating the active LPd(0) catalyst, which re-enters the catalytic cycle.[1]
Caption: Figure 1. A simplified representation of the Buchwald-Hartwig catalytic cycle.
Experimental Protocols & Optimization
The following section provides a general, robust starting protocol for a Buchwald-Hartwig amination using (S)-2-Furan-2-ylmethyl-piperazine. Since this is a novel ligand system, a systematic optimization of reaction parameters is highly recommended to achieve maximum yield and efficiency for any given substrate pair.
General Protocol: A Starting Point
Materials and Reagents:
Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)
(S)-2-Furan-2-ylmethyl-piperazine ligand
Aryl halide (Ar-X)
Amine (HNR'R'')
Base (e.g., Sodium tert-butoxide, Potassium phosphate)
Reaction vessel (e.g., oven-dried Schlenk tube or microwave vial) with a magnetic stir bar
Inert atmosphere supply (Argon or Nitrogen)
Step-by-Step Procedure:
Vessel Preparation: To an oven-dried reaction vessel containing a magnetic stir bar, add the palladium precatalyst, the (S)-2-Furan-2-ylmethyl-piperazine ligand, and the base under an inert atmosphere.
Reagent Addition: Add the aryl halide and the amine to the vessel. If either is a liquid, add via syringe.
Solvent Addition: Add the anhydrous, degassed solvent via syringe.
Reaction: Seal the vessel and place it in a preheated oil bath or heating block at the desired temperature. Stir vigorously for the specified reaction time.
Monitoring: Monitor the reaction progress by taking small aliquots (under inert atmosphere if possible) and analyzing by TLC, GC-MS, or LC-MS.[11]
Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues. Transfer the filtrate to a separatory funnel and wash with water and then brine.[11]
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography.[11]
Parameter Optimization
For any new substrate pair, screening several parameters is essential. The following table provides a logical starting point for optimization. It is recommended to vary one parameter at a time to isolate its effect.
Parameter
Recommended Screening Conditions
Rationale & Key Considerations
Palladium Source
Pd₂(dba)₃, Pd(OAc)₂, G3/G4 Palladacycles
Palladacycle precatalysts often provide more consistent results by avoiding unreliable in-situ reduction steps.[8]
Ligand:Pd Ratio
1.1:1, 2:1, 4:1
A slight excess of ligand can prevent catalyst deactivation, especially when using amine substrates that can also act as ligands.[8]
Base
NaOtBu, K₃PO₄, Cs₂CO₃, LHMDS
NaOtBu is a strong, effective base. K₃PO₄ and Cs₂CO₃ are milder and suitable for substrates with base-sensitive functional groups.[6][7]
Solvent
Toluene, 1,4-Dioxane, CPME, THF
Toluene and dioxane are standard. Less polar solvents like toluene can be beneficial when using aryl iodides to prevent inhibition by the iodide salt formed.[8][12]
Temperature
80 °C, 100 °C, 110 °C
Most reactions require heating. Start around 100 °C and adjust as needed. Excessively high temperatures can lead to catalyst decomposition.[6][11]
Catalyst Loading
2 mol%, 1 mol%, 0.5 mol%
Start with a higher loading (1-2 mol%) to establish feasibility, then reduce to improve cost-effectiveness and reduce residual palladium in the product.
Caption: Figure 2. A generalized workflow for performing and analyzing the reaction.
Troubleshooting Guide
Even with optimized protocols, challenges can arise. Below are common issues and systematic approaches to resolve them.
Observation
Potential Cause(s)
Recommended Solutions
No or Low Conversion
1. Inactive Catalyst: Impure reagents, residual air/moisture.[11] 2. Catalyst Poisoning: Substrate (e.g., 2-halopyridine) or impurity coordinating too strongly to Pd.[11] 3. Poor Reagent Solubility: Starting materials or base not fully dissolved.[11]
1. Use high-purity, anhydrous/degassed reagents and solvents. Ensure a fully inert atmosphere. Consider a more robust palladacycle precatalyst.[8] 2. Increase the ligand:Pd ratio. Screen different solvents. 3. Try a different solvent system (e.g., dioxane, THF) where all components are soluble at the reaction temperature.[11]
Formation of Black Precipitate (Palladium Black)
Catalyst Decomposition: The active Pd(0) has aggregated and crashed out of the catalytic cycle. This can be caused by high temperatures or insufficient ligand stabilization.[11]
1. Lower the reaction temperature. 2. Increase the ligand concentration or ligand:Pd ratio. 3. Ensure the reaction is under a strictly inert atmosphere.
Reaction Stalls Mid-Way
Catalyst Deactivation Over Time: The catalyst is initially active but is slowly poisoned or decomposes during the reaction.
1. Use a more robust precatalyst/ligand system. 2. Add a second charge of catalyst and ligand to the stalled reaction to see if it restarts. 3. Check for substrate or product inhibition.
Major Side Product is Hydrodehalogenated Arene
Competition from β-Hydride Elimination: This side reaction can compete with reductive elimination, especially with certain amines.[1]
1. The bulky furan-2-ylmethyl group on the ligand is designed to prevent this. If it still occurs, consider an even bulkier ancillary ligand. 2. Change the base or solvent.
Conclusion
(S)-2-Furan-2-ylmethyl-piperazine is a promising new ligand for the Buchwald-Hartwig cross-coupling reaction, offering the benefits of a bidentate chelating scaffold, significant steric bulk, and a chiral backbone. While no single set of conditions will be universal, the protocols and optimization strategies outlined in this guide provide a comprehensive and logical framework for researchers to successfully develop and implement this ligand in their synthetic campaigns. By systematically evaluating key reaction parameters and applying logical troubleshooting, scientists can unlock the full potential of this novel catalytic system for the efficient construction of valuable C-N bonds.
References
Wikipedia contributors. (2024). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. [Link]
Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]
MacMillan, D. S., & Vantourout, J. C. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 11, 474-483. [Link]
MacMillan, D. S., & Vantourout, J. C. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC. [Link]
Nalivela, K. S., & Sigman, M. S. (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. ACS Catalysis, 9(4), 3189-3196. [Link]
Reddit. (2018, September 6). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry. [Link]
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. [Link]
DSpace@MIT. (n.d.). Palladium-catalyzed C-N cross-coupling reactions toward the synthesis of drug-like molecules. [Link]
Alkan, H., & Yeşil, S. (2022). Enantioselective Henry Reaction Catalyzed by Chiral Piperazine Derivatives. Acta Chimica Slovenica, 69(2), 316-321. [Link]
Li, J., et al. (2023). Regioselective Palladium-Catalyzed Buchwald–Hartwig Reaction of Arylhydrazines with Aryl Halides: Synthesis of N,N-Diarylhydrazines. The Journal of Organic Chemistry, 88(2), 1018-1029. [Link]
Chemistry Stack Exchange. (2022, May 22). Buchwald-Hartwig coupling troubleshooting. [Link]
ACS. (2026, March 19). Specific Solvent Issues with Buchwald-Hartwig Amination. [Link]
Technical Support Center: Synthesis of (S)-2-Furan-2-ylmethyl-piperazine
Welcome to the technical support guide for the synthesis of (S)-2-Furan-2-ylmethyl-piperazine. This molecule is a critical chiral building block, notably serving as a key intermediate in the synthesis of advanced therape...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for the synthesis of (S)-2-Furan-2-ylmethyl-piperazine. This molecule is a critical chiral building block, notably serving as a key intermediate in the synthesis of advanced therapeutic agents such as the glucokinase activator Piragliatin[1][2]. Achieving high yield and enantiopurity in its synthesis is paramount for efficient drug development and manufacturing.
This guide is structured to provide direct, actionable solutions to common challenges encountered during the synthesis. We will explore the causality behind experimental outcomes, offering troubleshooting steps and optimized protocols grounded in established chemical principles.
Section 1: Understanding the Core Synthesis Strategies
Two primary and effective routes are typically employed for the synthesis of (S)-2-Furan-2-ylmethyl-piperazine. The choice between them often depends on the availability of starting materials, scalability requirements, and the specific equipment available.
Route A: Reductive Amination. This pathway involves the condensation of a chiral piperazine precursor, such as (S)-piperazine-2-carbonitrile or a derivative, with furan-2-carbaldehyde (furfural) to form an imine or enamine intermediate, which is then reduced in situ to yield the final product[3][4][5].
Route B: Nucleophilic Substitution (N-Alkylation). This strategy utilizes a mono-N-protected chiral piperazine, where the unprotected secondary amine attacks an electrophilic furfuryl species, such as 2-(bromomethyl)furan or 2-(chloromethyl)furan. A final deprotection step is then required to yield the target compound[3][6].
Caption: Overview of primary synthetic routes.
Section 2: Troubleshooting Guide
This section addresses the most common issues that can lead to diminished reaction yields and provides scientifically-grounded solutions.
Problem Area 1: Low or No Product Formation
Q: My reaction has stalled or is giving a very low yield (<20%). What are the most likely causes?
A: Low conversion is a frequent issue that can typically be traced back to one of four areas: reagent quality, reaction conditions, or catalyst activity.
Reagent Quality & Moisture:
Furan-2-carbaldehyde (Furfural) Purity: Furfural is susceptible to oxidation and polymerization upon storage, often indicated by a darkening in color from light yellow to dark brown. Use freshly distilled or high-purity furfural for best results.
Solvent & Reagent Anhydrousness: Reductive aminations, in particular, are sensitive to moisture. Water can hydrolyze the imine intermediate back to the starting materials and can also deactivate certain reducing agents. Ensure solvents are anhydrous and the reaction is run under an inert atmosphere (Nitrogen or Argon).
Reaction Conditions:
Temperature: For N-alkylation reactions, insufficient temperature can lead to slow reaction rates. Conversely, for reductive aminations, excessively high temperatures during imine formation can promote the polymerization of furfural[7]. A temperature screen is often a valuable optimization step.
pH (for Reductive Amination): Imine formation is acid-catalyzed but the amine must remain nucleophilic. The optimal pH is typically between 5 and 7. If using a borohydride reagent, strongly acidic conditions can cause rapid decomposition. Consider using a milder acid like acetic acid as a catalyst.
Catalyst/Reducing Agent Activity:
Catalytic Hydrogenation (H₂/Pd-C): Ensure the catalyst has not been poisoned. Contaminants like sulfur compounds can deactivate Palladium catalysts. Use a fresh batch of catalyst and ensure all glassware and reagents are clean.
Chemical Reductants (e.g., NaBH(OAc)₃): Sodium triacetoxyborohydride is moisture-sensitive. Use a freshly opened bottle or ensure it has been stored in a desiccator.
Problem Area 2: Significant Byproduct Formation
Q: I'm observing a major byproduct with a higher molecular weight than my desired product. What is it and how can I prevent it?
A: This is a classic sign of bis-alkylation , where the furfurylmethyl group has been added to both nitrogen atoms of the piperazine ring. This occurs because both nitrogens are nucleophilic.
Solution: Employ a Protecting Group Strategy. The most robust solution is to use a mono-N-protected piperazine starting material, such as (S)-1-Boc-2-methylpiperazine or a similar derivative. The tert-butoxycarbonyl (Boc) group deactivates one nitrogen, directing the alkylation selectively to the other[3]. The Boc group can then be cleanly removed under acidic conditions (e.g., with trifluoroacetic acid or HCl in dioxane) to yield the final product.
Caption: Protecting group strategy to prevent bis-alkylation.
Q: My reaction mixture turns dark brown or black, and I'm getting a lot of insoluble tar. What is happening?
A: You are observing the acid-catalyzed polymerization of the furan ring[7][8]. Furans are sensitive to strong acids and heat, which can cause them to polymerize into complex, dark-colored materials often referred to as "humins".
Solutions:
Use Milder Acids: If your reaction requires an acid catalyst (like in reductive amination), switch from strong mineral acids (H₂SO₄, HCl) to a milder organic acid like acetic acid.
Control Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. For exothermic reactions, ensure adequate cooling.
Prompt Neutralization: During the workup, neutralize the acid as soon as possible to prevent further degradation of the product. A mild base wash (e.g., saturated NaHCO₃ solution) is recommended.
Consider a Two-Step Reductive Amination: Form the imine intermediate first under mild conditions, and then add the reducing agent in a separate step. This can sometimes prevent the prolonged exposure of the furan moiety to acidic conditions in the presence of the reducing agent.
Problem Area 3: Purification Difficulties
Q: I'm struggling to separate my product from the starting materials and byproducts using column chromatography. What can I do?
A: Purifying polar amines can be challenging due to their interaction with the silica gel.
Solutions:
Modify the Eluent: Add a small percentage of a basic modifier to your eluent system (e.g., 0.5-1% triethylamine or ammonium hydroxide in your ethyl acetate/hexane or dichloromethane/methanol mixture). This deactivates the acidic sites on the silica gel, reducing tailing and improving the separation of your amine product.
Use an Alternative Stationary Phase: Consider using alumina (basic or neutral) or a reverse-phase (C18) column if silica gel proves ineffective.
Salt Formation and Crystallization: As piperazines are basic, they can be converted to salts (e.g., hydrochloride or di-acetate)[9]. These salts are often crystalline and can be purified by recrystallization, which is a highly effective and scalable purification method. The free base can be regenerated by treating the purified salt with a base.
Section 3: Frequently Asked Questions (FAQs)
Q: Which synthetic route is generally preferred for large-scale synthesis?
A: Both routes are scalable, but the choice depends on cost and safety. The reductive amination route (Route A) can be more atom-economical if a suitable chiral piperazine precursor is available. However, controlling the reaction and potential for furan polymerization can be a challenge on a large scale. The N-alkylation route (Route B) using a protected piperazine offers better control over selectivity, often leading to a cleaner reaction profile and simpler purification, which can be highly advantageous for scaling up despite the extra protection/deprotection steps[3].
Q: How critical is it to maintain the stereochemical integrity at the chiral center?
A: It is absolutely critical. The biological activity of the final drug is dependent on the correct stereoisomer. Avoid harsh basic or acidic conditions and high temperatures for prolonged periods, as these can potentially lead to racemization at the C2 position, especially if there is a plausible mechanism for epimerization.
Q: What are the best practices for handling 2-(halomethyl)furans in the N-alkylation route?
A: 2-(Chloromethyl)furan and 2-(bromomethyl)furan are lachrymatory and reactive. They should be handled in a well-ventilated fume hood with appropriate personal protective equipment. They are also often unstable and should be used immediately after preparation or sourced fresh from a reliable supplier.
Section 4: Optimized Experimental Protocols
The following protocols are provided as robust starting points for your experiments.
Protocol 1: N-Alkylation of (S)-1-Boc-2-methylpiperazine
This protocol focuses on the controlled mono-alkylation of a protected piperazine.
Step-by-Step Methodology:
Setup: To a round-bottom flask under a nitrogen atmosphere, add (S)-1-Boc-2-methylpiperazine (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 2.0 eq), and a catalytic amount of potassium iodide (KI, 0.1 eq).
Solvent Addition: Add anhydrous acetonitrile or DMF to create a solution with a concentration of approximately 0.2 M with respect to the piperazine.
Reagent Addition: While stirring, add a solution of freshly prepared 2-(bromomethyl)furan (1.1 eq) in the same solvent dropwise over 15 minutes.
Reaction: Heat the mixture to 60-70 °C and monitor the reaction by TLC or LC-MS until the starting piperazine is consumed (typically 4-8 hours).
Workup: Cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.
Purification (Intermediate): Dissolve the residue in ethyl acetate and wash with water (2x) and brine (1x). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude protected product, which can be purified by column chromatography if necessary.
Deprotection: Dissolve the purified intermediate in dichloromethane (DCM). Add trifluoroacetic acid (TFA, 5-10 eq) and stir at room temperature for 2-4 hours.
Final Isolation: Remove the solvent and excess TFA under reduced pressure. Dissolve the residue in DCM and wash with a saturated sodium bicarbonate solution until the aqueous layer is basic. Extract the aqueous layer with DCM (2x). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield (S)-2-Furan-2-ylmethyl-piperazine.
Protocol 2: Reductive Amination using Sodium Triacetoxyborohydride
This protocol is a modern, mild approach to reductive amination.
Step-by-Step Methodology:
Setup: To a round-bottom flask under a nitrogen atmosphere, add the chiral piperazine precursor (e.g., (S)-2-methylpiperazine, 1.0 eq) and furan-2-carbaldehyde (1.05 eq) to 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).
Imine Formation: Add acetic acid (1.1 eq) and stir the mixture at room temperature for 1 hour to facilitate the formation of the imine intermediate.
Reduction: In a single portion, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq). The reaction may be mildly exothermic.
Reaction: Stir at room temperature and monitor by TLC or LC-MS until the reaction is complete (typically 12-24 hours).
Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.
Extraction: Separate the organic layer. Extract the aqueous layer with DCM or ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel, eluting with a gradient of methanol in DCM, with 1% triethylamine added to the eluent).
Section 5: Data Summary Table
Parameter
Route A: Reductive Amination
Route B: N-Alkylation
Key Considerations
Primary Reagents
Chiral Piperazine, Furfural, Reducing Agent
Mono-Protected Piperazine, Furfuryl Halide
Availability and cost of the chiral piperazine starting material.
Selectivity Control
Relies on stoichiometry; risk of bis-alkylation.
Excellent; controlled by protecting group.
Route B is generally preferred for cleaner reactions.[3]
Number of Steps
1 or 2 (if imine is pre-formed)
2 (Alkylation + Deprotection)
Route A can be faster if a one-pot protocol is successful.
Common Solvents
DCE, THF, Methanol
Acetonitrile, DMF, DCM
Ensure solvents are anhydrous for both routes.
Typical Temperature
0 °C to Room Temperature
Room Temperature to 70 °C
Higher temperatures in Route A can cause furan polymerization.[7]
Polymer formation is a key issue to manage in Route A.
Typical Yield
50-75%
70-90% (over two steps)
Yields are highly dependent on substrate and optimization.
References
A synthetic route to orthogonally protected, enantiomerically pure 2-substituted piperazines is described. Organic & Biomolecular Chemistry (RSC Publishing).
Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Royal Society of Chemistry.
Soai, K., Hayashi, H., Shinozaki, A., Umebayashi, H., & Yamada, Y. (2006). Asymmetric Synthesis Using Chiral Piperazine. I. Asymmetric Synthesis of 2-Substituted Alcohol and Carboxylic Acid by Diastereoselective Alkylation of Chiral Diamides Derived from Piperazines. Bulletin of the Chemical Society of Japan.
Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation.
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library.
A New Method for the Synthesis of Chiral 2-Substituted Piperazines and Their Derivatives.
Reductive amin
One-Pot Synthesis of Piperazines
Intramolecular reductive amination for the preparation of piperazines.
A practical catalytic reductive amination of carboxylic acids. Royal Society of Chemistry.
Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI.
Discovery of Piragliatin-First Glucokinase Activator Studied in Type 2 Diabetic Patients.
Discovery of piragliatin--first glucokinase activator studied in type 2 diabetic p
Purification of piperazine.
Common side products in the synthesis of 2-(diethoxymethyl)furan and their prevention. Benchchem.
Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline.
Technical Support Center: Optimizing Column Chromatography for (S)-2-Furan-2-ylmethyl-piperazine
Mechanistic Overview: The Dual-Challenge Scaffold Welcome to the Technical Support Center. As application scientists and drug development professionals, we frequently encounter complex heterocycles that defy standard pur...
Author: BenchChem Technical Support Team. Date: April 2026
Mechanistic Overview: The Dual-Challenge Scaffold
Welcome to the Technical Support Center. As application scientists and drug development professionals, we frequently encounter complex heterocycles that defy standard purification protocols. (S)-2-Furan-2-ylmethyl-piperazine presents a unique "dual-challenge" scaffold for normal-phase column chromatography:
High Basicity & Polarity : The piperazine ring contains highly basic secondary and tertiary amine nitrogen atoms. On standard normal-phase silica gel, these basic amines act as strong hydrogen-bond acceptors and proton scavengers. They interact aggressively with the acidic silanol groups (Si-OH, Brønsted acids) on the silica surface, leading to irreversible adsorption, severe peak tailing, and poor recovery[1].
Acid-Sensitive Heterocycle : The furan ring is electron-rich and highly susceptible to electrophilic attack or acid-catalyzed ring-opening. Prolonged residence time on acidic, unmodified silica gel can lead to the degradation of the furan moiety[2].
To successfully purify this compound while maintaining its (S)-chiral integrity, we must manipulate the stationary phase chemistry or the mobile phase environment to suppress these detrimental interactions[3].
Quantitative Performance Data
The following table synthesizes expected chromatographic performance metrics across different purification strategies, highlighting the necessity of neutralizing acid-base interactions.
Stationary Phase
Mobile Phase System
Avg. Retention Factor (Rf)
Peak Shape / Tailing Factor
Target Recovery (%)
Furan Ring Stability
Standard Silica (Untreated)
DCM / MeOH (90:10)
0.0 - 0.1 (Streaking)
> 3.0 (Severe Tailing)
< 40%
Moderate (Acid-catalyzed risk)
Standard Silica (Treated)
DCM / MeOH / NH4OH (89:10:1)
0.25 - 0.35
1.2 - 1.5 (Acceptable)
75 - 85%
Good (Neutralized environment)
Amine-Functionalized Silica
Hexane / EtOAc (Gradient)
0.30 - 0.40
1.0 - 1.1 (Sharp)
> 90%
Excellent (Basic surface)
Reverse Phase (C18)
H2O / MeCN + 0.1% TEA
0.40 - 0.50
1.1 - 1.2 (Sharp)
80 - 85%
Good
Purification Decision Workflow
The optimal purification route depends on your laboratory's available stationary phases. The workflow below dictates the logical progression for isolating basic, acid-sensitive amines.
Decision tree for optimizing (S)-2-Furan-2-ylmethyl-piperazine chromatography.
Validated Experimental Protocols
Protocol A: Standard Silica Gel with Basic Modifiers (Budget-Friendly)
Causality: When specialized columns are unavailable, we must use a "sacrificial base" in the mobile phase. Triethylamine (TEA) or Ammonium Hydroxide (NH4OH) will preferentially bind to the acidic silanols, preventing the piperazine nitrogens from protonating and sticking to the column[4].
Step-by-Step Methodology:
Solvent Preparation: Prepare a mobile phase of Dichloromethane (DCM) and Methanol (MeOH) in a 90:10 ratio. Add 1% (v/v) concentrated aqueous NH4OH (or TEA). Stir vigorously to ensure homogeneity.
Column Deactivation (Critical): Slurry pack standard 230-400 mesh silica gel using the prepared basic solvent. Flush the packed column with at least 3 Column Volumes (CV) of the eluent.
Self-Validation Step: Check the pH of the eluent exiting the column; it must be basic (pH > 8) before loading the sample to confirm total silanol saturation.
Sample Loading: Dissolve the crude mixture in a minimal volume of DCM. Apply evenly to the top of the silica bed.
Elution: Run the column isocratically or with a shallow gradient (up to 15% MeOH). Collect fractions.
Detection: Spot fractions on a TLC plate. Since the piperazine lacks strong UV chromophores (though the furan is visible at 254 nm), use a Ninhydrin stain and heat. The secondary amine will appear as a distinct purple/brown spot.
Concentration: Pool pure fractions and evaporate under reduced pressure. Strictly maintain the water bath below 40°C to prevent thermal degradation of the furan ring in the presence of concentrated basic residues.
Causality: Amine-functionalized silica (e.g., KP-NH) features aminopropyl groups covalently bonded to the silica matrix. This inherently basic surface eliminates acid-base interactions with the piperazine, allowing the use of "softer" normal-phase solvents without the need for basic additives[5],[6]. This protects the furan ring and drastically simplifies post-purification solvent removal[2].
Step-by-Step Methodology:
Column Selection: Equip a flash chromatography system with an appropriately sized amine-functionalized silica cartridge.
Equilibration: Flush the column with 3 CV of 100% Hexane.
Loading: Dissolve the crude sample in a minimal amount of Ethyl Acetate (EtOAc) or DCM and load it onto the column.
Gradient Elution: Run a gradient from 0% to 100% EtOAc in Hexane over 10-15 CV. The neutralized surface allows the polar piperazine to elute cleanly in mid-polarity fractions[6].
Self-Validation (Chiral Integrity): After concentrating the pure fractions, analyze a 1 mg/mL sample via Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA + 0.1% Diethylamine) to verify that the (S)-enantiomeric excess (ee) remains >98%, confirming no racemization occurred during handling.
Troubleshooting Guides
Q: Why is my compound streaking across the entire TLC plate and column, eluting in large volumes?A: You are experiencing severe Brønsted acid-base interactions. The basic piperazine nitrogens are attracted to the acidic silanols on the bare silica[1]. If you are using Protocol A, your mobile phase modifier concentration is too low. Increase the NH4OH or TEA to 2-3% to fully suppress these interactions[4]. Alternatively, switch to an amine-functionalized column[3].
Q: I am seeing dark brown degradation products on the column and my yield is low. How do I protect the furan ring?A: The furan ring is highly sensitive to the acidic microenvironment of standard silica gel, which can catalyze ring-opening or polymerization, especially if the column runs dry or heats up[2]. To prevent this, never leave the compound sitting on the column. Pre-treat the silica extensively with a basic modifier, or eliminate the acidic environment entirely by utilizing basic alumina or amine-functionalized silica[5].
Q: My purified fractions contain residual Triethylamine (TEA). How do I remove it without damaging the product?A: TEA (boiling point 89°C) can be stubborn to remove completely under standard rotary evaporation. To remove it without applying excessive heat (which risks racemization or furan degradation):
Co-evaporate the residue 2-3 times with Toluene or Heptane.
Place the flask on a high-vacuum manifold (lyophilizer) overnight.
Pro-tip: Using Protocol B (Amine-functionalized silica) completely bypasses this issue, as no TEA is required in the mobile phase[5].
Frequently Asked Questions (FAQs)
Q: Can I use reverse-phase (C18) chromatography for this compound?A: Yes. Reverse-phase chromatography is an excellent alternative for polar amines[2]. You can use a C18 column with a gradient of Water/Acetonitrile. However, you must add 0.1% TEA or 0.1% Formic Acid to the aqueous phase to ensure sharp peak shapes by keeping the amine fully deprotonated or fully protonated, respectively.
Q: Will the addition of NH4OH or TEA cause racemization of the (S)-chiral center?A: Under standard room-temperature chromatography conditions, volatile bases like TEA or NH4OH are not strong enough to deprotonate the chiral alpha-carbon of the piperazine ring. Racemization is highly unlikely unless the compound is subjected to strong bases (like alkoxides or hydrides) at elevated temperatures.
Technical Support Center: Overcoming Aqueous Solubility Challenges for (S)-2-Furan-2-ylmethyl-piperazine
Welcome to the Formulation & Preclinical Development Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing aqueous solubility bottlenecks with (S)-2-Fur...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Formulation & Preclinical Development Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing aqueous solubility bottlenecks with (S)-2-Furan-2-ylmethyl-piperazine .
Because this molecule features a highly basic piperazine ring coupled with a strongly lipophilic furan moiety, it exhibits complex phase behaviors in aqueous media. Below, we break down the causality behind these challenges and provide self-validating protocols to overcome them.
Core Causality: Why is this molecule insoluble?
Q: Why does the free base of (S)-2-Furan-2-ylmethyl-piperazine precipitate in unbuffered water despite piperazine being a hydrophilic amine?
A: The solubility bottleneck is driven by microenvironmental pH shifts and the lipophilicity of the furan ring. The secondary amine on the piperazine ring is highly basic (pKa ~9.5). When you add the free base to unbuffered water, the nitrogen extracts protons from water, rapidly raising the pH of the solution. As the pH approaches the molecule's pKa, the equilibrium shifts heavily toward the un-ionized (neutral) free base. In this uncharged state, the highly lipophilic furan ring dominates the molecule's physicochemical profile, driving the free energy of solvation down and causing immediate precipitation. Overcoming this requires disrupting the crystal lattice via salt formation[1] or altering the solvent's dielectric constant[2].
Troubleshooting & Self-Validating Protocols
Strategy A: Salt Formation
Q: How do I select the right counterion to prevent disproportionation at physiological pH?
A: Piperazine derivatives inherently possess basic nitrogen atoms that are highly amenable to salt formation, a property widely exploited to enhance the solubility of various compounds[1]. For (S)-2-Furan-2-ylmethyl-piperazine, strong acids (e.g., HCl, Methanesulfonic acid) ensure complete protonation. However, if the resulting salt is placed in a pH 7.4 buffer, the basic piperazine can act as a buffer itself, potentially leading to disproportionation (conversion back to the insoluble free base). To prevent this, select counterions that form highly stable crystal lattices (like tartrate or citrate) which dissolve slowly, or ensure the final formulation has sufficient buffer capacity to maintain a localized acidic microenvironment.
Protocol 1: Self-Validating High-Throughput Salt Screening
Preparation: Dispense 10 mg of (S)-2-Furan-2-ylmethyl-piperazine free base into 2 mL glass vials. Add 500 µL of a volatile solvent (e.g., THF or Ethanol) to dissolve.
Counterion Addition: Add 1.05 molar equivalents of selected acids (HCl, methanesulfonic acid, L-tartaric acid) dropwise while stirring at 40°C.
Crystallization: Subject the vials to temperature cycling (40°C to 5°C at 0.5°C/min) for 48 hours to induce nucleation. Evaporate the solvent under nitrogen if no crystals form.
Validation Checkpoint (Self-Validation): Perform Differential Scanning Calorimetry (DSC) on the isolated solid. Logic: If the DSC shows a single, sharp endothermic melting peak distinct from the free base and the pure acid, a true salt has formed. If two peaks appear, you have a physical mixture and the protocol has failed; you must switch to a different solvent system.
Strategy B: Cosolvent Solubilization
Q: If salt formation yields hygroscopic solids, which cosolvents are optimal for the free base?
A: Water has a high dielectric constant (~80), which is thermodynamically incompatible with the lipophilic furan ring. By introducing cosolvents like PEG400 or Propylene Glycol, you disrupt water's extensive hydrogen-bonding network and lower the bulk dielectric constant. This facilitates preferential solvation of the hydrophobic furan moiety while maintaining a homogeneous liquid phase[2].
Protocol 2: Self-Validating Cosolvent Screening
Preparation: Prepare binary mixtures of PEG400/Water at 10%, 20%, 30%, and 40% (v/v).
Equilibration: Add excess (S)-2-Furan-2-ylmethyl-piperazine free base to 1 mL of each mixture. Shake at 300 rpm at 25°C for 72 hours to reach thermodynamic equilibrium.
Separation: Centrifuge at 15,000 x g for 15 minutes to pellet undissolved API.
Validation Checkpoint (Self-Validation): Measure the pH of the supernatant before HPLC analysis. Logic: If the pH has shifted by >0.5 units from your target formulation pH, the dissolved basic API has overwhelmed the system. The measured solubility is artifactual for your target pH. You must discard the result, introduce a strong buffer (e.g., 50 mM phosphate), and repeat the equilibration.
Strategy C: Cyclodextrin Complexation
Q: Can I solubilize the molecule without altering the pH or using viscous cosolvents?
A: Yes, via host-guest complexation. Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic inner cavity and a highly water-soluble exterior (>500 mg/mL solubility)[3]. The lipophilic furan ring inserts into this cavity via van der Waals forces, while the protonatable piperazine tail remains exposed to the aqueous bulk. This effectively "masks" the furan's hydrophobicity without requiring extreme pH adjustments[3].
Gradient Preparation: Prepare aqueous solutions of HP-β-CD ranging from 0 to 200 mM in 50 mM acetate buffer (pH 5.5).
Complexation: Add excess API to each vial and shake at 25°C for 48 hours. Filter through a 0.22 µm PVDF membrane.
Validation Checkpoint (Self-Validation): Plot API concentration (y-axis) vs. HP-β-CD concentration (x-axis). Logic: A linear plot (A_L type) validates a stable 1:1 stoichiometric complex. If the plot curves downward (A_N type) or drops suddenly (B type), the cyclodextrin complex has precipitated. You must immediately halt the scale-up and restrict your formulation to the linear concentration range.
Quantitative Data Summary
The table below summarizes the expected physicochemical improvements based on the selected formulation strategy.
Enhancement Strategy
Causality / Mechanism
Expected Solubility Gain
Key Limitation
Free Base (Control)
High lattice energy, lipophilic furan
Baseline (<0.1 mg/mL)
Insufficient for in vivo dosing
Mesylate Salt
Ionization, increased ion-dipole interaction
50x – 150x
Risk of disproportionation at pH > 7
40% PEG400 (v/v)
Bulk dielectric constant reduction
20x – 50x
High viscosity, potential injection site pain
20% HP-β-CD (w/v)
Hydrophobic cavity encapsulation
30x – 100x
High excipient bulk limits maximum dose
Decision Workflow for Basic Amine Solubility
Use the following logical workflow to determine the optimal path for solubilizing (S)-2-Furan-2-ylmethyl-piperazine based on your specific assay or preclinical requirements.
Workflow for overcoming basic amine solubility challenges in drug development.
References
Source: PubMed (National Institutes of Health)
Title: Preferential Solvation Study of the Synthesized Aldose Reductase Inhibitor (SE415) in the {PEG 400 (1) + Water (2)
Title: Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends
Source: MDPI
URL
Technical Support Center: Handling & Storage of (S)-2-Furan-2-ylmethyl-piperazine
Welcome to the Technical Support Center. As researchers and drug development professionals, working with bifunctional heterocyclic compounds requires a deep understanding of their intrinsic chemical liabilities.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As researchers and drug development professionals, working with bifunctional heterocyclic compounds requires a deep understanding of their intrinsic chemical liabilities. (S)-2-Furan-2-ylmethyl-piperazine contains two highly reactive moieties: an electron-rich furan ring and a basic secondary piperazine amine.
This guide provides field-proven, self-validating protocols to prevent oxidative degradation, ensuring the integrity of your compound for sensitive downstream applications.
The Causality of Degradation: Why Does It Spoil?
To effectively store this compound, you must understand the mechanistic pathways of its degradation:
Furan Ring Auto-Oxidation & Polymerization: Alkylated furans have exceptionally low oxidative stability[1]. Exposure to ambient light and oxygen triggers the generation of singlet oxygen, which attacks the furan diene system to form an unstable endoperoxide intermediate[2]. This intermediate rapidly undergoes oxidative cleavage to form highly polar, reactive keto-enals[3]. These ring-opened products subsequently react with intact furan molecules to form dimers, trimers, and complex polymers, physically manifesting as a dark, insoluble gum[1].
Piperazine N-Oxidation & Hygroscopicity: The nitrogen atoms in the piperazine ring possess lone pairs of electrons, making them highly susceptible to atmospheric oxidation, which leads to the formation of N-oxides and formylated species[4][5]. Furthermore, piperazine is a strong base that readily absorbs atmospheric moisture to form hydrates and reacts with ambient CO
2
to form carbamate salts, drastically altering the compound's solubility and molecular weight[4].
Troubleshooting & FAQs
Q: My freshly purchased batch of (S)-2-Furan-2-ylmethyl-piperazine has turned from a colorless liquid/solid into a yellowish-brown gum. Can I still use it?A: No. The appearance of a yellow/brown gum indicates that the furan ring has undergone oxidative ring-opening and subsequent polymerization[1]. Because these polymers are highly polar and structurally distinct from the parent compound, using this material will introduce significant artifacts into your assays. The compound must be discarded or rigorously purified via silica gel chromatography to remove the polar oxidation products[1].
Q: Why do you recommend Argon over Nitrogen for inert storage?A: While Nitrogen gas reduces oxygen concentration and minimizes oxidation[4], Argon is significantly denser than both Nitrogen and ambient air. When you open a vial to extract an aliquot, Argon remains settled over the compound like a heavy blanket, preventing transient oxygen and moisture ingress.
Q: How can I validate the integrity of my stored compound before a critical experiment?A: Do not rely solely on visual inspection. Run a quick LC-MS or
1
H-NMR. In LC-MS, look for the M+16 peak, which is the classic signature of piperazine N-oxidation[5]. In NMR, monitor the integration of the furan protons (typically around 6.0–7.5 ppm); a decrease in these signals relative to the piperazine core indicates furan ring-opening[3].
Storage & Handling Workflow
Workflow for the inspection, inert handling, and storage of furan-piperazine derivatives.
Quantitative Stability Profiles
The following table summarizes the kinetic stability of (S)-2-Furan-2-ylmethyl-piperazine under various environmental conditions. Temperature control is critical, as temperatures above 30°C provide the activation energy required for rapid decomposition[4].
To guarantee scientific integrity, storage protocols must not only protect the compound but also prove to the researcher that the protection mechanism has not failed. Follow this self-validating Standard Operating Procedure (SOP):
Step 1: Preparation of Consumables
Bake amber glass vials and PTFE-lined septa caps at 120°C for 4 hours to drive off residual surface moisture. Cool them inside a vacuum desiccator.
Causality: Amber glass blocks UV and visible light, preventing the photo-activation of singlet oxygen which initiates furan ring cleavage[2].
Step 2: Inert Atmospheric Displacement
Transfer the bulk compound and baked vials into a glovebox purged with high-purity Argon (O
2
< 1 ppm, H
2
O < 1 ppm).
Causality: Removing oxygen halts the formation of N-oxides and endoperoxides[1][5].
Step 3: Single-Use Aliquoting
Divide the compound into single-use aliquots, ensuring the liquid/solid fills as much of the vial as possible to minimize headspace.
Causality: Repeated freeze-thaw cycles and repeated opening of a bulk container introduce condensation and oxygen, exponentially accelerating degradation[4].
Step 4: Sealing and Secondary Containment
Seal the vials tightly and wrap the cap junction with Parafilm.
Place the aliquots into a secondary containment vessel (e.g., a vacuum-sealed Mylar bag or a sealed desiccator jar) containing anhydrous CaSO
4
(Drierite).
Step 5: Implementation of the Self-Validating System
Place a resazurin-based oxygen indicator pill (turns pink/purple in the presence of O
2
) and a cobalt(II) chloride moisture indicator card (turns pink in the presence of H
2
O) inside the secondary containment vessel alongside the vials.
Causality: This creates a self-validating loop. If the storage environment is compromised, the indicators will change color, alerting the scientist to potential compound degradation before the material is used in a costly downstream assay.
Step 6: Temperature Control
Store the secondary container at -20°C. Cold storage significantly reduces the kinetic rate of oxidation and chemical changes[4].
References
Experimental and theoretical study of oxidative stability of alkylated furans used as gasoline blend components. Fuel.
What are the stability conditions of piperazine? Biosynce.
Stability and Storage of 1-(2-chloroethyl)piperazine Dihydrochloride: A Technical Guide. Benchchem.
Metabolism of prazosin in rat, dog, and human liver microsomes and cryopreserved rat and human hepatocytes and characterization of metabolites by liquid chromatography/tandem mass spectrometry. PubMed.
Visible-light triggered templated ligation on surface using furan-modified PNAs. RSC.
Technical Support Center: Troubleshooting Peak Tailing of (S)-2-Furan-2-ylmethyl-piperazine in Liquid Chromatography
Welcome to the technical support guide for troubleshooting chromatographic issues with (S)-2-Furan-2-ylmethyl-piperazine. This document, designed for researchers, scientists, and drug development professionals, provides...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for troubleshooting chromatographic issues with (S)-2-Furan-2-ylmethyl-piperazine. This document, designed for researchers, scientists, and drug development professionals, provides in-depth, experience-driven advice to diagnose and resolve peak tailing in liquid chromatography. As Senior Application Scientists, our goal is to explain the causality behind these issues and provide robust, self-validating protocols to ensure the integrity of your analytical results.
Peak tailing is more than an aesthetic issue; it compromises peak integration, reduces resolution, and ultimately affects the accuracy and reproducibility of quantification.[1][2] The compound (S)-2-Furan-2-ylmethyl-piperazine is a basic compound due to the two nitrogen atoms in its piperazine ring. Basic compounds are particularly susceptible to peak tailing in reversed-phase liquid chromatography, a phenomenon that often requires a multi-faceted troubleshooting approach.[3]
Q1: I'm seeing significant peak tailing with (S)-2-Furan-2-ylmethyl-piperazine. What is the most likely chemical cause?
A1: The primary cause of peak tailing for basic compounds like (S)-2-Furan-2-ylmethyl-piperazine is secondary ionic interactions with the stationary phase.[4][5] Here's the mechanism:
Analyte Protonation: In typical reversed-phase mobile phases (pH < 7), the piperazine moiety of your analyte becomes protonated, giving it a positive charge (R₃NH⁺).[6][7]
Silanol Ionization: Standard silica-based columns have residual, unreacted silanol groups (Si-OH) on their surface. At mobile phase pH levels above approximately 3, these acidic silanols deprotonate, creating negatively charged sites (Si-O⁻).[1][8][9]
Secondary Interaction: The positively charged analyte engages in a strong ion-exchange interaction with the negatively charged silanol sites.[10][11] This interaction is a separate, slower retention mechanism compared to the intended hydrophobic partitioning. This delay in elution for a fraction of the analyte molecules results in an asymmetric peak with a pronounced "tail".[12]
Figure 1: Interaction of protonated basic analyte with the stationary phase.
Q2: Before I change my method, are there any simple system or sample-related issues I should check first?
A2: Absolutely. Always rule out non-chemical causes before embarking on method development. These issues often affect all peaks in the chromatogram, not just the basic analyte.
Extra-Column Effects: Excessive volume between the injector and detector can cause peak broadening and tailing. Check for improper connections, especially if using PEEK finger-tight fittings which can slip, or if you are using tubing with an unnecessarily large internal diameter.[1][6]
Column Contamination or Blockage: Particulates from your sample or mobile phase can clog the column inlet frit.[13] Sample matrix components can also accumulate on the head of the column, creating active sites that cause tailing.[14] This is often accompanied by an increase in backpressure.
Column Overload: Injecting too much analyte mass can saturate the stationary phase, leading to tailing.[14][15] To check for this, dilute your sample by a factor of 10 and reinject. If the peak shape improves, you were likely overloading the column.
Sample Solvent Strength: If your sample is dissolved in a solvent that is significantly stronger (i.e., more organic) than your initial mobile phase, it can cause peak distortion, including tailing or fronting.[6][15] Ideally, the sample should be dissolved in the mobile phase itself.
Experimental Protocol 1: Basic System Check and Column Wash
Inspect Connections: Power down the pump. Carefully disconnect and reconnect all fittings between the autosampler, column, and detector. Ensure PEEK tubing is fully seated in the port before tightening the nut.
Remove Column: Replace the column with a union. Run the pump at your method's flow rate to ensure the system pressure is stable and minimal, confirming there are no blockages in the system itself.
Reverse and Flush Column: If your column manufacturer allows it, disconnect the column and reconnect it in the reverse direction.
Perform a Universal Wash: Flush the column with a series of strong solvents to remove contaminants. A typical sequence is:
20 column volumes of your aqueous mobile phase (without buffer salts).
20 column volumes of water.
20 column volumes of Isopropanol.
20 column volumes of Tetrahydrofuran (THF), if compatible.
20 column volumes of Isopropanol.
20 column volumes of your organic mobile phase (e.g., Acetonitrile or Methanol).
Re-equilibrate: Reinstall the column in the correct direction and equilibrate with your method's mobile phase for at least 30 column volumes before injecting a standard.
Q3: How can I use mobile phase pH to eliminate peak tailing for this compound?
A3: Manipulating the mobile phase pH is the most powerful tool for improving the peak shape of ionizable compounds.[16] Your goal is to neutralize at least one of the interacting species (either the analyte or the surface silanols).
Strategy 1: Low pH (Recommended Start) : By lowering the mobile phase pH to below 3 (ideally around pH 2.5), you fully protonate the surface silanol groups (Si-OH).[13][17][18] This neutralizes the negative charge on the stationary phase, preventing the secondary ion-exchange interaction.[3] Your basic analyte will be fully protonated (positively charged), but without a negatively charged site to interact with, peak shape dramatically improves.[8]
Strategy 2: High pH (Requires Specific Columns) : By raising the mobile phase pH to a level 2 units above the analyte's pKa, you can neutralize the analyte itself. The piperazine will be in its free base, uncharged form.[4][19] This also eliminates the ionic interaction. However, this approach requires a specialized pH-stable column (e.g., hybrid or bidentate-ligand columns), as traditional silica dissolves at pH > 8.[4][8]
pH Range
Analyte (Piperazine) State
Silanol Group State
Interaction Potential
Expected Peak Shape
Low (2.0 - 3.0)
Protonated (Cationic)
Neutral (Protonated)
Low (No ionic interaction)
Good
Mid (3.5 - 7.0)
Protonated (Cationic)
Deprotonated (Anionic)
High (Strong ionic interaction)
Poor (Tailing)
High (> 9.0)
Neutral (Free Base)
Deprotonated (Anionic)
Low (No ionic interaction)
Good (with stable column)
Q4: What mobile phase additives should I use to control pH and improve peak shape?
A4: Simply adding acid is not enough; you need to control the pH consistently.
Buffers: Using a buffer is essential for maintaining a constant pH. For low pH methods, a 10-25 mM formate buffer (e.g., formic acid adjusted with ammonium formate) is an excellent choice, especially for LC-MS compatibility.[20][21] Phosphate buffers are effective but can precipitate in high concentrations of acetonitrile.[18]
Competing Base Additives: An older but still effective technique is to add a "silanol suppressor" like triethylamine (TEA) at a low concentration (e.g., 5-10 mM) to a low-pH mobile phase.[18] The protonated TEA⁺ ions are in vast excess and will competitively bind to any available deprotonated silanols, effectively masking them from your analyte.[17]
Experimental Protocol 2: Mobile Phase Preparation for Improved Peak Shape
Objective: Prepare 1 L of an aqueous mobile phase (Mobile Phase A) of 0.1% Formic Acid with 10 mM Ammonium Formate, pH ~2.8.
Measure Water: Add approximately 950 mL of high-purity (18.2 MΩ·cm) water to a 1 L volumetric flask or graduated cylinder.
Add Formic Acid: Using a pipette, add 1.0 mL of formic acid to the water and mix thoroughly.
Add Buffer Salt: Weigh out the required amount of ammonium formate (MW: 63.06 g/mol ) for a 10 mM solution (0.63 g) and dissolve it completely in the acidic water.
Check/Adjust pH (Optional but Recommended): Calibrate and use a pH meter to check the pH. It should be in the desired range (~2.7-3.0).
Bring to Volume: Add water to bring the final volume to exactly 1 L.
Filter: Filter the mobile phase through a 0.22 µm membrane filter to remove particulates before use.
Organic Phase: Prepare your organic mobile phase (Mobile Phase B, e.g., Acetonitrile) by adding the same concentration of acid (0.1% Formic Acid) to ensure consistent pH during the gradient.[20]
Q5: I've optimized my mobile phase, but the tailing persists. Could my column be the problem?
A5: Yes. If mobile phase optimization is insufficient, the column chemistry is the next critical factor. For challenging basic compounds, not all C18 columns are created equal.
Column Type: Modern columns made from high-purity "Type B" silica exhibit significantly lower silanol activity than older "Type A" silica, which had metal impurities that increased the acidity of silanols.[5][12]
End-capping: Choose a column that features robust, double end-capping.[1][13] This process chemically converts most of the residual silanol groups into less reactive species, shielding them from interaction with basic analytes.[22]
Advanced Chemistries:
Hybrid Silica (e.g., BEH): These columns incorporate organic groups into the silica matrix, reducing the number of surface silanols and increasing high-pH stability.[17][19]
Charged Surface Hybrid (CSH): These columns have a slight positive charge applied to the surface. This charge electrostatically repels protonated basic analytes, minimizing their ability to access and interact with the underlying silanol groups.[19]
Q6: I've heard about ion-pairing agents. When should I consider using them?
A6: Ion-pairing agents are a powerful but advanced tool. They should be considered when other strategies fail or when you need to increase the retention of your basic analyte.
Mechanism: An anionic ion-pairing agent, such as trifluoroacetic acid (TFA) or an alkyl sulfonate, is added to the mobile phase.[19][23] It forms a neutral ion-pair with your protonated analyte. This neutral complex is then retained cleanly by the C18 stationary phase via hydrophobic interactions. The agent also effectively coats the stationary phase, masking residual silanols.[24]
Common Agents:
TFA (0.05-0.1%): Very effective for improving peak shape as it both lowers pH and acts as an ion-pairing agent.[19] Major Drawback: It is a strong ion-suppressor and is often detrimental to sensitivity in LC-MS applications.[25]
Alkyl Sulfonates: These provide more control over retention.[26][27]
Important Considerations: Ion-pairing agents are "sticky" and can be difficult to wash out of a column and system.[24] It is highly recommended to dedicate a column specifically for ion-pairing methods.
Hit-to-Lead Optimization: A Comparative Guide on (S)-2-Furan-2-ylmethyl-piperazine vs. Benzylpiperazine Scaffolds
Executive Summary In small-molecule drug discovery, the piperazine ring is a privileged scaffold, frequently utilized to modulate physicochemical properties and direct substituent exit vectors. Historically, benzylpipera...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In small-molecule drug discovery, the piperazine ring is a privileged scaffold, frequently utilized to modulate physicochemical properties and direct substituent exit vectors. Historically, benzylpiperazine has been a highly successful hit-generation motif[1]. However, as programs transition into the hit-to-lead phase, the benzylpiperazine moiety often reveals critical developmental liabilities, most notably high lipophilicity, poor metabolic stability, and a severe propensity for human ether-à-go-go-related gene (hERG) channel inhibition[2][3].
To overcome these hurdles, modern medicinal chemistry employs scaffold hopping and 3D-shape enhancement. The transition to (S)-2-Furan-2-ylmethyl-piperazine represents a sophisticated optimization strategy. By utilizing a furan bioisostere and introducing a specific stereocenter at the C2 position of the piperazine ring, researchers can systematically improve Lipophilic Ligand Efficiency (LipE), increase the fraction of sp3-hybridized carbons (Fsp3), and ablate cardiotoxic liabilities[4][5]. This guide provides an in-depth technical comparison of these two scaffolds, detailing the structural causality behind their performance and the experimental protocols required to validate them.
Physicochemical Profiling & Structural Causality
The decision to replace a benzylpiperazine scaffold with an (S)-2-furan-2-ylmethyl-piperazine derivative is driven by fundamental structure-activity relationship (SAR) principles.
Mitigating hERG Liability via 3D Shape and Lipophilicity
The hERG potassium channel pore is lined with aromatic residues (e.g., Tyr652, Phe656) that readily engage in cation-
π
and
π
π
stacking interactions with basic, lipophilic molecules[2][3].
Benzylpiperazine: The combination of a basic piperazine nitrogen and a highly lipophilic, planar phenyl ring perfectly aligns with the hERG pharmacophore, often resulting in potent off-target hERG blockade (IC50 < 1 µM)[6].
(S)-2-Furan-2-ylmethyl-piperazine: This scaffold disrupts hERG binding through two mechanisms. First, replacing the phenyl ring with a furan ring (an oxygen-containing heteroaromatic) significantly lowers the calculated partition coefficient (clogP), reducing the compound's local concentration in the lipid membrane[5][6]. Second, shifting the attachment point from the piperazine nitrogen to the C2 carbon and introducing (S)-chirality increases the Fsp3 fraction. This breaks the molecular planarity, creating steric hindrance that prevents optimal alignment within the hERG pore[3].
Enhancing Lipophilic Ligand Efficiency (LipE)
LipE (defined as pIC50 - clogP) is a critical metric in lead optimization, ensuring that binding affinity is driven by specific directional interactions rather than non-specific hydrophobic bulk[4]. The furan ring acts as a bioisostere for the phenyl group but introduces a hydrogen bond acceptor (the furan oxygen). This allows the molecule to engage in novel target-specific interactions while simultaneously lowering lipophilicity, thereby driving a higher LipE score[5].
Quantitative Data Comparison
The following table summarizes the typical physicochemical and pharmacological shifts observed when optimizing a benzylpiperazine hit into an (S)-2-furan-2-ylmethyl-piperazine lead.
Slight modulation of basicity aids in membrane permeability.
hERG IC50
< 1.0 µM (High Risk)
> 30 µM (Low Risk)
Disruption of cation-
π
stacking and reduced lipophilicity.
HLM Cl_int
> 100 µL/min/mg
< 40 µL/min/mg
Steric shielding of the benzylic/furfuryl position by the C2 chiral center prevents rapid oxidation.
LipE
2.0 – 3.0
4.5 – 6.0
Higher efficiency driven by specific H-bond acceptor interactions.
Scaffold Optimization Workflow
Figure 1: Hit-to-lead workflow transitioning from benzylpiperazine to an (S)-furan-piperazine lead.
Experimental Protocols
To objectively validate the superiority of the (S)-2-Furan-2-ylmethyl-piperazine scaffold over benzylpiperazine, the following self-validating assays must be executed.
Purpose: To quantify the reduction in cardiotoxic liability resulting from the scaffold hop.
Cell Preparation: Culture Chinese Hamster Ovary (CHO) cells stably expressing the hERG potassium channel. Harvest cells at 70-80% confluency and suspend in extracellular recording solution.
Compound Preparation: Prepare 6-point dose-response curves for both the benzylpiperazine and furan-piperazine analogs (ranging from 0.1 µM to 100 µM) in DMSO, ensuring final DMSO concentration does not exceed 0.3% v/v.
Electrophysiology (Automated Platform):
Establish whole-cell configuration using an automated patch-clamp system (e.g., QPatch).
Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds to open and inactivate channels, followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward hERG tail current.
Data Acquisition & Causality Check: Measure the peak amplitude of the tail current in the presence of the vehicle vs. the test compounds. The furan-piperazine scaffold should demonstrate a significantly right-shifted IC50 curve due to the inability of the chiral, lower-clogP structure to stabilize within the channel pore.
Purpose: To ensure the furan bioisostere does not introduce reactive metabolic soft spots compared to the phenyl ring.
Incubation Mixture: In a 96-well plate, combine 1 µM of the test compound with Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).
Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).
Time-Course Quenching: At time points 0, 5, 15, 30, and 60 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide) to precipitate proteins and halt the reaction.
LC-MS/MS Analysis: Centrifuge the plates at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.
Calculation: Plot the natural log of the percentage of remaining compound versus time. Calculate the elimination rate constant (
k
) from the slope, and derive the intrinsic clearance (
Clint=(k×V)/protein concentration
).
References
BenchChem.
ResearchGate.
ACS Medicinal Chemistry Letters.Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors.
Drug Hunter.
ACS Publications.A Critical Assessment of Combined Ligand- and Structure-Based Approaches to hERG Channel Blocker Modeling.
Frontiers.Ensemble of structure and ligand-based classification models for hERG liability profiling.
Mass Spectrometry Fragmentation Comparison of (S)-2-Furan-2-ylmethyl-piperazine Analogs: A Comprehensive Guide
As a Senior Application Scientist, I approach the structural elucidation of piperazine derivatives not merely as a pattern-matching exercise, but as a study of gas-phase thermodynamics and bond dissociation kinetics. Pip...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I approach the structural elucidation of piperazine derivatives not merely as a pattern-matching exercise, but as a study of gas-phase thermodynamics and bond dissociation kinetics. Piperazine scaffolds are ubiquitous in both pharmaceutical development and the forensic analysis of designer drugs[1]. When evaluating complex functionalized molecules like (S)-2-Furan-2-ylmethyl-piperazine , collision-induced dissociation (CID) tandem mass spectrometry (MS/MS) provides critical insights.
This guide objectively compares the fragmentation profile of (S)-2-Furan-2-ylmethyl-piperazine against its key regioisomeric, stereoisomeric, and structural analogs, providing a self-validating framework for absolute structural identification.
Mechanistic Principles of Fragmentation
To accurately identify (S)-2-Furan-2-ylmethyl-piperazine (Exact Mass: 166.1106 Da; Precursor
[M+H]+
: m/z 167.118), we must first understand the causality behind its fragmentation. The molecule consists of a basic piperazine ring (which readily accepts a proton during Electrospray Ionization) connected via a methylene bridge to a furan ring.
When subjected to CID, the molecule undergoes three primary thermodynamically driven pathways:
Formation of the Furfuryl Cation (m/z 81.033): Alpha-cleavage at the C-C bond connecting the methylene bridge to the piperazine ring results in the loss of a neutral piperazine molecule. The resulting m/z 81 ion is a hallmark of furfuryl-containing compounds. Quantum chemical studies demonstrate that this fragment is highly stable because it rapidly isomerizes into a resonance-stabilized pyrylium cation in the gas phase[2][3].
Piperazine Ring Cleavage (m/z 124.076): A characteristic neutral loss of aziridine (
C2H5N
, 43 Da) occurs via the opening of the piperazine ring, a well-documented pathway for substituted piperazines[1].
Formation of the Piperazine Iminium Ion (m/z 85.076): The complementary alpha-cleavage where the charge is retained on the piperazine moiety, resulting in the loss of neutral methylfuran.
Gas-phase CID fragmentation pathways of (S)-2-Furan-2-ylmethyl-piperazine.
Comparative MS/MS Analysis of Analogs
Differentiating (S)-2-Furan-2-ylmethyl-piperazine from its analogs requires evaluating both mass shifts and relative fragment abundances. While MS/MS is highly specific, it possesses inherent blind spots—specifically regarding stereochemistry.
Quantitative Data Summary
Compound
Structural Variation
Precursor
[M+H]+
Primary Fragments (m/z)
Diagnostic Analytical Utility
(S)-2-Furan-2-ylmethyl-piperazine
Target Compound
167.118
81.033, 124.076, 85.076
Baseline profile. Moderate m/z 81 intensity due to C-C bond strength.
(R)-2-Furan-2-ylmethyl-piperazine
Stereoisomer
167.118
81.033, 124.076, 85.076
Identical MS/MS spectra to the (S)-isomer. Requires chiral chromatography.
1-(Furan-2-ylmethyl)piperazine
Regioisomer (N-alkylated)
167.118
81.033, 124.076
Significantly higher relative abundance of m/z 81 due to weaker N-C bond cleavage.
2-Benzylpiperazine
Phenyl Analog
177.139
91.054, 134.097, 85.076
Direct +10 Da shift. The m/z 81 fragment is replaced by the m/z 91 tropylium ion[4].
Analytical Logic Workflow
To systematically identify an unknown analog within this class, the analytical workflow must exploit both mass spectrometry and orthogonal chromatographic separation.
Logical workflow for the differentiation of piperazine analogs using LC-MS/MS.
Self-Validating Experimental Protocol
To ensure trustworthiness and reproducibility, the following LC-MS/MS methodology is designed as a self-validating system. Because CID fragmentation cannot differentiate the (S) and (R) enantiomers, the protocol mandates the use of a chiral stationary phase.
Step 1: Sample Preparation
Causality: Proper ionization requires a matrix free of ion-suppressing salts.
Action: Dilute the sample to a final concentration of 100 ng/mL in a diluent of 50:50 LC-MS grade Water:Acetonitrile containing 0.1% Formic Acid. Spike with 10 ng/mL of Piperazine-d8 as an internal standard to normalize matrix effects and validate ionization efficiency.
Step 2: Chiral Chromatographic Separation
Causality: Enantiomers possess identical physical properties in an achiral environment. An
α1
-acid glycoprotein (AGP) chiral column provides the necessary stereoselective interactions to resolve the (S) and (R) configurations prior to MS introduction.
Action:
Column: Chiralpak AGP (150 x 2.1 mm, 5 µm).
Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 5.8).
Mobile Phase B: Acetonitrile.
Gradient: 5% B to 60% B over 12 minutes. Flow rate: 0.3 mL/min.
Step 3: ESI-MS/MS Acquisition
Causality: Generating a breakdown curve by ramping the collision energy (CE) ensures that the highly stable m/z 81 fragment is captured at its optimal transmission energy, preventing false negatives.
Mass Fragmentation Characteristics of Piperazine Analogues
Journal of Chinese Mass Spectrometry Society
URL: [Link][1]
Isomerization and fragmentation of methylfuran ions and pyran ions in the gas phase
CORE (Organic Mass Spectrometry)
URL:[Link][2]
Differentiation of Methylenedioxybenzylpiperazines and Ethoxybenzylpiperazines by GC–IRD and GC–MS
Oxford Academic (Journal of Analytical Toxicology)
URL: [Link][4]
Electronic Structure and Noncovalent Interactions within Ion–Radical Complexes of N-(2-Furylmethyl)aniline Molecular Ions
The Journal of Physical Chemistry A (ACS Publications)
URL:[Link][3]
Reproducibility of Asymmetric Synthesis Routes for (S)-2-Furan-2-ylmethyl-piperazine: A Comparison Guide
As chiral piperazines increasingly dominate the pharmacophores of modern therapeutics—ranging from non-covalent SARS-CoV-2 Mpro inhibitors to highly selective GPCR antagonists—the demand for scalable, highly enantioselec...
Author: BenchChem Technical Support Team. Date: April 2026
As chiral piperazines increasingly dominate the pharmacophores of modern therapeutics—ranging from non-covalent SARS-CoV-2 Mpro inhibitors to highly selective GPCR antagonists—the demand for scalable, highly enantioselective synthetic routes has surged. Specifically, (S)-2-Furan-2-ylmethyl-piperazine presents a unique synthetic challenge. The presence of the furan ring introduces sensitivity to harsh acidic conditions and over-reduction, while the piperazine core itself is notoriously difficult to construct asymmetrically without relying on tedious, low-yielding classical salt resolutions.
As a Senior Application Scientist, I have evaluated the three primary synthetic paradigms for this scaffold. This guide objectively compares these routes, dissects the mechanistic causality behind their experimental designs, and provides a self-validating protocol for the most reproducible method.
Historically, the most direct route to chiral piperazines is the asymmetric hydrogenation (AH) of their corresponding pyrazines. However, pyrazines possess two strongly coordinative nitrogen atoms that rapidly poison transition-metal catalysts (Ir, Ru, or Rh).
To synthesize (S)-2-Furan-2-ylmethyl-piperazine, we must bypass this catalyst deactivation. Modern methodologies achieve this through two distinct mechanistic philosophies:
In Situ Electrophilic Activation (Route A) : By adding an alkyl halide (e.g., benzyl bromide), the pyrazine is converted into a pyrazinium salt. This N-alkylation withdraws electron density from the ring, drastically weakening its coordination ability and facilitating hydride transfer [1].
Acyclic Cascade Assembly (Route B) : Bypassing the pyrazine core entirely, this route utilizes a transition-metal-catalyzed asymmetric reductive amination (ARA) cascade between a diamine and an
α
-ketoester, forming a piperazinone that is subsequently reduced [2].
Comparison of the three primary synthetic routes to (S)-2-Furan-2-ylmethyl-piperazine.
Quantitative Performance Comparison
To objectively evaluate these routes for scale-up and reproducibility, we must look at the empirical data. Route A relies on the groundbreaking work by [1], while Route B leverages the cascade methodology developed by [2]. Route C represents traditional chiral pool synthesis [3].
Metric
Route A: Ir-Catalyzed AH of Activated Pyrazine
Route B: Rh-Catalyzed ARA Cascade
Route C: Chiral Pool Synthesis
Overall Yield
75 – 85%
60 – 70% (over 2 steps)
40 – 50% (over 3+ steps)
Enantiomeric Excess
Up to 96% ee
Up to 99% ee
>99% ee (inherent)
Atom Economy
High
Moderate
Low
Catalyst Loading
1.0 – 2.0 mol% Ir
1.0 – 3.0 mol% Rh
N/A
Key Limitation
Requires high H
2
pressure (1200 psi)
Requires harsh LiAlH
4
reduction
Tedious multi-step purification
Scalability
Excellent (Multi-gram to Kg)
Moderate (Gram scale)
Poor (Cost-prohibitive)
Verdict:Route A is the most reproducible and scalable pathway. While it requires specialized high-pressure hydrogenation equipment, it avoids the harsh, non-chemoselective LiAlH
4
reduction step of Route B, which frequently leads to partial reduction or ring-opening of the sensitive furan moiety.
Self-Validating Experimental Protocol: Route A
The following protocol details the Ir-catalyzed asymmetric hydrogenation of 2-(furan-2-ylmethyl)pyrazine. The procedure is designed as a self-validating system: the in situ generation of the pyrazinium salt acts as an internal control. If alkylation fails, hydrogenation will stall at <5% conversion due to catalyst poisoning, immediately alerting the operator to reagent degradation.
Action: In a nitrogen-filled glovebox, dissolve
[Ir(COD)Cl]2
and
(R)
-JosiPhos in 5 mL of the degassed solvent mixture. Stir at room temperature for 30 minutes.
Causality: The 30-minute pre-stir is critical. It allows the bidentate chiral phosphine to fully displace the cyclooctadiene (COD) ligands, forming the active chiral Ir(III) complex. Incomplete displacement leads to racemic background reduction.
In Situ Substrate Activation:
Action: In a separate high-pressure autoclave vial, dissolve 2-(furan-2-ylmethyl)pyrazine in 15 mL of solvent. Add benzyl bromide dropwise. Stir for 15 minutes.
Causality: Benzyl bromide selectively alkylates the less sterically hindered nitrogen of the pyrazine ring. This breaks the aromaticity-driven coordinative strength of the pyrazine, preventing it from binding irreversibly to the Ir-center.
Asymmetric Hydrogenation:
Action: Transfer the pre-activated catalyst solution into the autoclave vial containing the substrate. Seal the autoclave, purge with H
2
gas three times, and pressurize to 1200 psi . Cool the reactor to -20 °C and stir for 36 hours.
Causality: Why -20 °C and 1200 psi? Low temperatures rigidly lock the transition state of the hydride transfer, maximizing enantiomeric excess (ee). However, sub-zero temperatures drastically reduce the reaction kinetics. The extreme H
2
pressure (1200 psi) acts as the compensatory thermodynamic driver to force the conversion to completion.
Deprotection & Isolation:
Action: Vent the H
2
carefully. The resulting intermediate is 1-benzyl-3-(furan-2-ylmethyl)piperazine. To remove the benzyl group, transfer the crude mixture to a standard Parr shaker, add 10% Pd/C (5 mol%), and hydrogenate at 50 psi H
2
at room temperature for 4 hours. Filter through Celite and concentrate to yield the target (S)-2-Furan-2-ylmethyl-piperazine.
Mechanistic catalytic cycle of the Ir-catalyzed asymmetric hydrogenation of activated pyrazines.
Troubleshooting & Reproducibility Insights
Loss of Enantioselectivity: If the ee drops below 90%, the primary culprit is trace moisture during the catalyst pre-activation step. Ir-JosiPhos complexes are highly sensitive to water, which can act as a competing ligand, altering the chiral pocket's geometry. Always use freshly distilled, Karl Fischer-titrated solvents (<10 ppm H
2
O).
Stalled Conversion: If conversion stalls at ~50%, verify the stoichiometry of the alkyl halide. The product (a chiral piperazine) is a secondary amine that can still weakly coordinate to the catalyst. The in situ generated hydrobromic acid (from the hydrogenation process) protonates this secondary amine, forming an inert salt. If insufficient benzyl bromide was used, free amine will accumulate and poison the catalyst [1].
Furan Ring Integrity: The furan ring is generally stable under Ir-catalyzed hydrogenation conditions up to 1500 psi. However, during the Pd/C deprotection step, exceeding 60 psi of H
2
or extending the reaction time beyond 6 hours may lead to partial reduction of the furan to a tetrahydrofuran derivative. Track this step meticulously via LC-MS.
References
Huang, W.-X., Liu, L.-J., Wu, B., Feng, G.-S., Wang, B., & Zhou, Y.-G. (2016). "Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides." Organic Letters, 18(13), 3082–3085.[Link]
Xu, G., et al. (2022). "Transition-Metal-Catalyzed Asymmetric Reductive Amination and Amidation Cascade Reaction for the Synthesis of Piperazinones." Organic Letters, 24(50), 9062–9067.[Link]
Hammill, J. T., et al. (2022). "Approaches to Synthesis and Isolation of Enantiomerically Pure Biologically Active Atropisomers." Accounts of Chemical Research, 55(21), 3105–3116.[Link]
Comparative
Comparative Bioavailability and Pharmacokinetics of (S)-2-Furan-2-ylmethyl-piperazine Scaffold Therapeutics
Mechanistic Rationale of the Scaffold in Drug Design The (S)-2-Furan-2-ylmethyl-piperazine scaffold and its closely related analogs have emerged as highly versatile pharmacophores in modern drug discovery. The structural...
Author: BenchChem Technical Support Team. Date: April 2026
Mechanistic Rationale of the Scaffold in Drug Design
The (S)-2-Furan-2-ylmethyl-piperazine scaffold and its closely related analogs have emerged as highly versatile pharmacophores in modern drug discovery. The structural architecture of this scaffold provides a unique balance of flexibility and lipophilicity. The piperazine ring acts as a rigid, basic core that can be easily functionalized at multiple nitrogen sites, while the furan-2-ylmethyl moiety provides an electron-rich aromatic system capable of engaging in critical
π−π
stacking and hydrophobic interactions within deep target binding pockets[1].
This scaffold is currently being heavily investigated in two primary therapeutic areas:
Non-Covalent SARS-CoV-2 Main Protease (Mpro) Inhibitors: The scaffold is utilized in 1,2,4-trisubstituted piperazine derivatives (e.g., GC-14 and GC-78) where the furan/thiophene-2-ylmethyl group is critical for occupying the hydrophobic S4 subpocket of the Mpro active site[1][2].
Gonadotropin-Releasing Hormone (GnRH) Receptor Antagonists: In compounds like SKI2496, the furan-2-ylmethyl-piperazine core is attached to a uracil backbone, providing the necessary orientation to achieve optimal binding interactions and competitive inhibition of the GnRH receptor[3].
Figure 1: Mechanism of action of furan-2-ylmethyl-piperazine scaffolds in GnRH receptor inhibition.
Comparative Pharmacokinetics & Bioavailability
A significant hurdle in developing drugs with the furan-2-ylmethyl-piperazine scaffold is achieving sufficient oral bioavailability (
F%
). The electron-rich furan ring is susceptible to rapid oxidative metabolism by hepatic CYP450 enzymes, which often leads to high systemic clearance. Furthermore, the lipophilic nature of the scaffold can result in poor aqueous solubility, limiting gastrointestinal absorption[1].
The table below objectively compares the pharmacokinetic performance of leading pipeline compounds utilizing this scaffold.
Table 1: Pharmacokinetic Parameters of Furan-2-ylmethyl-piperazine Derivatives
Compound
Therapeutic Target
Oral Bioavailability (
F%
)
t1/2
(h)
Cmax
(ng/mL)
Clearance (mL/h/kg)
GC-14
SARS-CoV-2 Mpro
7.2%
1.73
74.6
3140
GC-67-HCl
SARS-CoV-2 Mpro
10.5%
1.40
81.6
N/A
GC-78-HCl
SARS-CoV-2 Mpro
20.2%
-
-
-
SKI2496 (18a)
GnRH Receptor
> 30% (Improved)
-
-
-
Elagolix (Ref)
GnRH Receptor
5.8% (Rat) / 11% (Monkey)
-
-
-
Data synthesis reveals that unmodified furan/thiophene-piperazine scaffolds (like GC-14) suffer from poor bioavailability (7.2%) due to limited solubility (8.7 μM) and high clearance[1]. However, structural optimizations—such as salt formation (GC-78-HCl) or the introduction of electron-withdrawing trifluoromethyl groups on the furan ring (SKI2496)—significantly enhance oral absorption and metabolic stability[2][3].
To accurately determine the bioavailability of furan-2-ylmethyl-piperazine compounds, researchers must employ a self-validating pharmacokinetic workflow. The following protocol utilizes a crossover Intravenous (IV) vs. Per Os (PO) design coupled with an internal standard (IS) to ensure that extraction losses or matrix effects do not skew the calculated bioavailability.
Step-by-Step Methodology
Phase 1: Formulation & Dosing
Vehicle Preparation: Formulate the compound in 5% DMSO, 10% Solutol HS15, and 85% Saline.
Causality: Furan-piperazine derivatives exhibit poor aqueous solubility. This specific co-solvent system ensures complete dissolution without causing precipitation in the gastric fluid, preventing artificially low PO absorption readings[1].
Administration: Administer 2 mg/kg IV (via tail vein) and 10 mg/kg PO (via oral gavage) to Sprague-Dawley rats.
Phase 2: Serial Sampling & Preservation
3. Blood Collection: Collect 150 μL of blood at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.
4. Enzyme Inhibition: Collect blood in tubes pre-coated with
K2EDTA
.
Causality:
K2EDTA
not only prevents coagulation but chelates calcium, inhibiting calcium-dependent plasma esterases that could prematurely degrade the amide/carbamate linkages often attached to the piperazine core.
Phase 3: Extraction & LC-MS/MS Quantification
5. Protein Precipitation: Add 50 μL of plasma to 150 μL of ice-cold acetonitrile (ACN) spiked with a stable isotope-labeled internal standard (e.g., GC-14-d4).
Causality: Cold ACN efficiently precipitates plasma proteins while highly lipophilic furan-piperazine compounds partition into the organic supernatant. The isotopic IS acts as a self-validating control, correcting for any ion suppression caused by endogenous phospholipids in the MS source.
Centrifugation: Spin at 14,000
×
g for 10 minutes at 4°C.
Analysis: Inject 5 μL of the supernatant into an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode. Calculate
F%
using the formula:
F%=(AUCPO×DoseIV)/(AUCIV×DosePO)×100
.
Figure 2: Self-validating in vivo pharmacokinetic workflow for assessing oral bioavailability.
Strategies for Bioavailability Optimization
If initial PK profiling yields low bioavailability (as seen with early-generation compounds like GC-14 at 7.2%[1]), application scientists should employ the following field-proven optimization strategies:
Salt Formation: Converting the basic piperazine nitrogen into a hydrochloride salt (e.g., GC-78-HCl) drastically improves the dissolution rate in the acidic environment of the stomach, effectively doubling the oral bioavailability to 20.2%[2].
Metabolic Shielding: The furan ring is highly susceptible to metabolism. Introducing electron-withdrawing groups, such as the trifluoromethyl (
CF3
) group seen in the GnRH antagonist SKI2496, shields the furan ring from oxidative attack by CYP enzymes, lowering hepatic clearance and extending the half-life[3].
Bioisosteric Replacement: If the furan-2-ylmethyl group causes insurmountable metabolic liability, replacing the amide/carbamate linkage adjacent to the furan ring with a 1,2,3-triazole (via click chemistry) can mimic the binding geometry while providing superior metabolic stability against amidases.
References
Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity
Source: ACS Publications (Journal of Medicinal Chemistry)
URL:[Link]
Discovery of an Orally Bioavailable Gonadotropin-Releasing Hormone Receptor Antagonist
Source: ACS Publications (Journal of Medicinal Chemistry)
URL:[Link]
Design, Synthesis, and Biological Evaluation of Trisubstituted Piperazine Derivatives as Noncovalent Severe Acute Respiratory Syndrome Coronavirus 2 Main Protease Inhibitors with Improved Antiviral Activity and Favorable Druggability
Source: ACS Publications (Journal of Medicinal Chemistry)
URL:[Link]
Navigating the Disposal of (S)-2-Furan-2-ylmethyl-piperazine: A Guide for the Prudent Researcher
In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are routine. Yet, the lifecycle of these compounds extends beyond their use in experimentation; their saf...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are routine. Yet, the lifecycle of these compounds extends beyond their use in experimentation; their safe and compliant disposal is a critical, and often overlooked, aspect of laboratory stewardship. This guide provides a comprehensive framework for the proper disposal of (S)-2-Furan-2-ylmethyl-piperazine, a compound that, due to its constituent furan and piperazine moieties, necessitates a cautious and informed approach. While a specific Safety Data Sheet (SDS) for this exact molecule may not be readily available, by understanding the hazards of its components, we can establish a robust and scientifically sound disposal protocol.
I. Hazard Profile: A Synthesis of Component Risks
The disposal procedure for any chemical is fundamentally dictated by its hazard profile. In the absence of specific data for (S)-2-Furan-2-ylmethyl-piperazine, we must consider the known risks associated with its structural building blocks: the furan ring and the piperazine core.
Furan: This heterocyclic aromatic compound is classified as highly flammable, volatile, and a suspected human carcinogen.[1][2] A significant and dangerous characteristic of furan is its propensity to form explosive peroxides upon exposure to air and light.[2]
Piperazine: Piperazine and its derivatives are known to be corrosive, capable of causing severe skin and eye damage.[3][4] They are also recognized as skin and respiratory sensitizers, meaning they can elicit an allergic reaction upon repeated exposure.[3] Furthermore, some piperazine compounds are suspected of having reproductive toxicity.[3][4]
Given these individual hazards, it is imperative to treat (S)-2-Furan-2-ylmethyl-piperazine as a hazardous substance, assuming it may possess a combination of these dangerous properties.[5]
II. The Disposal Workflow: A Step-by-Step Protocol
The following procedure outlines a systematic approach to the safe disposal of (S)-2-Furan-2-ylmethyl-piperazine in a laboratory setting. This workflow is designed to minimize risk to personnel and the environment.
Comprehensive Safety and Handling Guide for (S)-2-Furan-2-ylmethyl-piperazine
This document provides essential safety protocols, operational guidance, and disposal plans for the handling of (S)-2-Furan-2-ylmethyl-piperazine. As this specific molecule is a composite of two well-characterized chemic...
Author: BenchChem Technical Support Team. Date: April 2026
This document provides essential safety protocols, operational guidance, and disposal plans for the handling of (S)-2-Furan-2-ylmethyl-piperazine. As this specific molecule is a composite of two well-characterized chemical moieties—furan and piperazine—this guide is synthesized from the known hazards of these structural precedents. The protocols outlined below are designed to be self-validating systems, ensuring maximum safety and experimental integrity for researchers, scientists, and drug development professionals.
Hazard Assessment: A Synthesis of Structural Risks
(S)-2-Furan-2-ylmethyl-piperazine is a molecule for which a specific, comprehensive toxicological profile is not widely available. Therefore, a conservative risk assessment necessitates evaluating the hazards associated with its core structures: the furan ring and the piperazine ring.
The Piperazine Moiety : Piperazine and its simple alkylated derivatives are known to be corrosive, capable of causing severe skin burns and serious eye damage.[1][2][3][4] They are also recognized as potent skin and respiratory sensitizers, meaning repeated exposure can lead to allergic reactions.[1][4][5][6] Furthermore, some piperazine derivatives are suspected of causing reproductive harm or genetic defects.[1][6]
The Furan Moiety : Furan and its derivatives present a different, yet complementary, set of risks. They are often volatile and flammable.[7][8] The primary health concern is toxicity; they can be harmful if swallowed or inhaled and may cause damage to organs, particularly the liver, through prolonged or repeated exposure.[7][9][10] Furan itself is classified as a possible human carcinogen (Group 2B) by the International Agency for Research on Cancer (IARC).[10]
Essential Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to prevent all potential routes of exposure—dermal, ocular, and respiratory. The selection of each component is causally linked to the identified hazards.
PPE Component
Specification
Rationale
Hand Protection
Nitrile or Neoprene Gloves (minimum 0.3mm thickness)
Protects against skin corrosion and absorption. Nitrile is specified in safety literature for similar compounds.[11] Always double-glove when handling neat material or concentrated solutions.
Eye & Face Protection
Chemical Safety Goggles & Full-Face Shield
Goggles provide a seal against splashes and vapors. A face shield is required over the goggles to protect against severe splashes of this potentially corrosive material.[2][12][13]
Body Protection
Flame-Retardant Laboratory Coat & Chemical Apron
A flame-retardant coat mitigates risks from the flammable furan moiety.[7] A chemical-resistant apron provides an additional barrier against corrosive spills.
Respiratory Protection
NIOSH-Approved Respirator with Organic Vapor/Particulate Cartridges
Required when handling the solid powder outside of a certified fume hood or if aerosolization is possible. This protects against inhalation of the toxic and sensitizing compound.[12][13]
Engineering Controls: Your Primary Line of Defense
Personal protective equipment is the last line of defense. The primary method for ensuring safety is through robust engineering controls.
Chemical Fume Hood: All handling of (S)-2-Furan-2-ylmethyl-piperazine, including weighing, transfers, and solution preparation, must be conducted inside a certified chemical fume hood.[7][14] This is non-negotiable and serves to contain potentially harmful vapors and dust.
Safety Stations: An operational and recently tested eyewash station and safety shower must be immediately accessible in the laboratory.[8][11]
Ventilation: The laboratory must have good general ventilation to control airborne levels of any fugitive emissions.[11]
Operational Plan: A Step-by-Step Handling Protocol
This workflow is designed to minimize exposure and ensure procedural safety from receipt to disposal.
Workflow Diagram: Safe Handling of (S)-2-Furan-2-ylmethyl-piperazine
Caption: A workflow for the safe handling of (S)-2-Furan-2-ylmethyl-piperazine.
Detailed Steps:
Pre-Operational Checks:
Confirm you have read and understood the safety data sheets for structural analogs like piperazine and 2-methylfuran.
Don all required PPE as detailed in the table above.
Ensure the fume hood sash is at the appropriate height and the airflow monitor indicates correct operation.
Locate the nearest fire extinguisher, eyewash, and safety shower.
Handling the Solid Compound:
Conduct all weighing operations inside the fume hood.
Use anti-static weigh boats and non-sparking tools to mitigate ignition risk from the flammable furan moiety.[7][12]
Close the primary container immediately after dispensing the required amount.
Solution Preparation:
Always add the solid (S)-2-Furan-2-ylmethyl-piperazine to the solvent slowly. Never do the reverse.
Prepare solutions in a vessel that is appropriately sized to avoid splashes.
Spill Management:
Small Spills (in fume hood): Absorb with an inert material (e.g., vermiculite, sand). Scoop the absorbed material into a designated, sealed waste container. Clean the spill area with an appropriate solvent, followed by soap and water.
Large Spills: Evacuate the immediate area. Alert laboratory personnel and the safety officer. Do not attempt to clean up a large spill without proper training and equipment.
Emergency Procedures: Immediate First Aid
In case of any exposure, immediate action is critical. Medical attention is required in all cases.[1][2][5][12]
Eye Contact: Immediately flush eyes with copious amounts of water for at least 20 minutes at an eyewash station, holding the eyelids open.[11] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Skin Contact: Immediately remove all contaminated clothing.[12] Wash the affected area with soap and plenty of water for at least 20 minutes. If skin irritation or a rash occurs, seek immediate medical attention.[11]
Inhalation: Move the individual to fresh air immediately.[12] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.
Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Seek immediate medical attention and show the medical personnel this safety guide or the container label.
Storage and Disposal Plan
Proper storage and disposal are crucial for long-term safety and environmental protection.
Storage:
Store the container tightly closed in a cool, dry, and well-ventilated area.[7]
The substance should be "stored locked up" to restrict access to authorized personnel only.[7][11]
Store away from incompatible materials such as strong oxidizing agents and strong acids.[1][11]
Given that related compounds are light-sensitive, store protected from light.[1][7]
Disposal:
All waste, including contaminated PPE, empty containers, and residual material, must be treated as hazardous waste.
Do not mix this waste with other chemical waste streams.[7]
Dispose of contents and containers in accordance with all local, state, and federal regulations, typically via a licensed professional waste disposal service.[7][11]
References
TCI AMERICA Safety Data Sheet. Provides specific PPE recommendations and disposal guidelines. [URL not available in search result, referencing provider TCI AMERICA]
Sigma-Aldrich Safety Data Sheet. Details hazards including flammability, mutagenicity, and carcinogenicity. [URL not available in search result, referencing provider Sigma-Aldrich]
Generic Safety Data Sheet. Emphasizes safe storage conditions like keeping containers tightly closed and under inert gas. [URL not available in search result]
European Directorate for the Quality of Medicines & HealthCare Safety Data Sheet for Piperazine. Describes corrosive nature and emergency procedures. [Link]
Piperazine: Human health tier II assessment by NICNAS. Provides a detailed toxicological profile, including classifications for skin corrosion and reproductive toxicity. [Link]
Toxicity, genotoxicity, and carcinogenicity of 2-methylfuran in a 90-day comprehensive toxicity study in gpt delta rats. PubMed. Scientific study indicating potential hepatocarcinogenicity of a related furan. [Link]
Proposed Occupational Exposure Limits for Furans. Pacific Northwest National Laboratory. Discusses the toxicity and carcinogenicity of furan and its derivatives. [Link]
API Furan-2 Safety Data Sheet. Notes respiratory irritation and allergic skin reaction potential for furan-based compounds. [URL not available in search result, referencing provider API]
